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  • Product: 4-Amino-5-fluoro-N-methylpicolinamide

Core Science & Biosynthesis

Foundational

Strategic Synthesis and Application of 4-Amino-5-fluoro-N-methylpicolinamide in HPK1 Inhibitor Design

The following technical guide details the strategic synthesis, characterization, and application of 4-Amino-5-fluoro-N-methylpicolinamide , a critical scaffold in the development of Hematopoietic Progenitor Kinase 1 (HPK...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the strategic synthesis, characterization, and application of 4-Amino-5-fluoro-N-methylpicolinamide , a critical scaffold in the development of Hematopoietic Progenitor Kinase 1 (HPK1) inhibitors.

Executive Summary

4-Amino-5-fluoro-N-methylpicolinamide represents a high-value "head-group" intermediate in the synthesis of next-generation immuno-oncology therapeutics. As a hinge-binding motif, this scaffold targets HPK1 (MAP4K1) , a serine/threonine kinase that acts as a negative regulator of T-cell receptor (TCR) signaling.

Inhibiting HPK1 prevents the phosphorylation of SLP76 (Ser376), thereby "releasing the brake" on T-cell proliferation and cytokine production. This guide provides a robust, scalable synthetic route for this intermediate, validated by industrial medicinal chemistry standards, and outlines its structural role in kinase inhibition.

Part 1: Structural Rationale & Ligand Design

The "Warhead" Architecture

In the context of kinase inhibitor design (Type I or Type 1.5), this molecule functions as the Hinge Binder .

  • Pyridine Nitrogen (N1): Acts as a Hydrogen Bond Acceptor (HBA) interacting with the backbone NH of the kinase hinge region (typically Cys or Met residues).

  • Amide NH: Acts as a Hydrogen Bond Donor (HBD) to the backbone Carbonyl of the hinge.

  • 5-Fluorine Substitution:

    • Metabolic Stability: Blocks the C5 position, which is electron-rich and prone to oxidative metabolism (CYP450 attack).

    • Electronic Tuning: Lowers the pKa of the pyridine ring, modulating solubility and reducing non-specific binding.

  • 4-Amino Group: Serves as the vector for growing the molecule into the "Solvent Front" or "Ribose Pocket," allowing for the attachment of solubilizing tails (e.g., piperazines, pyrazoles) seen in clinical candidates like BGB-15025 or NDI-101150 .

Biological Mechanism of Action (HPK1 Pathway)

The following diagram illustrates the intervention point of the inhibitor derived from this intermediate.

HPK1_Pathway TCR T-Cell Receptor (TCR) Activation ZAP70 ZAP70 TCR->ZAP70 HPK1 HPK1 (MAP4K1) Negative Regulator TCR->HPK1 Activates (Feedback) SLP76 SLP76 (Adaptor Protein) ZAP70->SLP76 Activates Ubiquitin Ubiquitination & Degradation SLP76->Ubiquitin If p-Ser376 Response T-Cell Proliferation & IL-2 Secretion SLP76->Response If Active HPK1->SLP76 Phosphorylates (Ser376) Inhibitor HPK1 Inhibitor (Picolinamide Scaffold) Inhibitor->HPK1 Blocks

Figure 1: HPK1 Negative Feedback Loop. Inhibition prevents SLP76 degradation, sustaining the immune response.

Part 2: Experimental Synthesis Protocol

Retrosynthetic Analysis

The most reliable route avoids the direct nitration of pyridine (which is often low-yielding and dangerous) and instead utilizes a Nucleophilic Aromatic Substitution (SNAr) strategy on a halogenated precursor.

Route: 4-Chloro-5-fluoropicolinic acid


 Amidation 

SNAr Amination.

Synthesis_Route SM 4-Chloro-5-fluoro- picolinic acid Step1 Step 1: Amidation (HATU/MeNH2) SM->Step1 Int1 4-Chloro-5-fluoro- N-methylpicolinamide Step1->Int1 Step2 Step 2: S_NAr (NH3/Heat) Int1->Step2 Product 4-Amino-5-fluoro- N-methylpicolinamide Step2->Product

Figure 2: Two-step synthetic pathway ensuring regioselectivity at the C4 position.

Detailed Methodology
Step 1: Synthesis of 4-Chloro-5-fluoro-N-methylpicolinamide

This step installs the hinge-binding amide motif. We utilize HATU for mild activation, though Thionyl Chloride (


) can be used for scale-up.
  • Reagents: 4-Chloro-5-fluoropicolinic acid (1.0 eq), Methylamine (2.0M in THF, 3.0 eq), HATU (1.2 eq), DIPEA (3.0 eq), DMF (anhydrous).

  • Protocol:

    • Dissolve 4-Chloro-5-fluoropicolinic acid (5.0 g, 26.4 mmol) in anhydrous DMF (50 mL).

    • Add DIPEA (13.8 mL, 79.2 mmol) and stir at 0°C for 10 minutes.

    • Add HATU (12.0 g, 31.7 mmol) portion-wise. The solution will turn yellow/orange. Stir for 30 minutes at 0°C to form the activated ester.

    • Add Methylamine (2.0M in THF, 40 mL) dropwise via addition funnel. Caution: Exothermic.

    • Allow the reaction to warm to Room Temperature (RT) and stir for 4 hours.

    • Workup: Dilute with EtOAc (200 mL) and wash with saturated

      
       (2x), Water (2x), and Brine (1x). Dry over 
      
      
      
      , filter, and concentrate.
    • Purification: Flash chromatography (Hexane/EtOAc gradient 0-50%).

    • Expected Yield: ~85-90% (White solid).

Step 2: Synthesis of 4-Amino-5-fluoro-N-methylpicolinamide

The C4-chloride is activated for displacement by the electron-deficient pyridine ring and the inductive effect of the C5-fluorine.

  • Reagents: 4-Chloro-5-fluoro-N-methylpicolinamide (Intermediate 1), Aqueous Ammonia (28%, excess) or Ammonia in Isopropanol (2.0M).

  • Protocol:

    • Place Intermediate 1 (4.0 g) into a high-pressure sealable glass vessel (pressure tube) or stainless steel autoclave.

    • Add Ammonia in Isopropanol (2.0M, 40 mL, ~10 eq). Note: Aqueous ammonia can be used but requires higher temperatures.

    • Seal the vessel and heat to 100°C for 12-16 hours.

    • Monitoring: Check LCMS. The starting material (Cl-isotope pattern) should disappear, replaced by the product mass (M+1 = 170.1).

    • Workup: Cool to RT. Carefully vent the vessel (fume hood!). Concentrate the solvent under reduced pressure.

    • Purification: Triturate the solid with cold Diethyl Ether or purify via Flash Chromatography (DCM/MeOH 95:5).

    • Expected Yield: ~75-80% (Off-white to pale yellow solid).

Part 3: Quality Control & Characterization

Trustworthiness in chemical biology relies on rigorous characterization. The following data parameters validate the synthesized intermediate.

ParameterSpecificationMethod/Notes
Appearance Off-white to pale yellow solidVisual inspection.
Purity >98%HPLC (254 nm). Impurities often include hydrolysis product (acid).
LCMS [M+H]+ = 170.17 m/zESI+ Mode.
1H NMR Confirm StructureDMSO-d6. Key signals: Methyl doublet (~2.8 ppm), NH Broad (~7.0 ppm).
19F NMR Single PeakConfirms no regioisomeric fluorine displacement.

Critical Troubleshooting (Expert Insight):

  • Regioselectivity: If you observe a byproduct where the Fluorine is displaced instead of the Chlorine, lower the reaction temperature to 80°C and extend the time. The Chloride is the better leaving group, but Fluorine at C5 is activated.

  • Solubility: The product is moderately soluble in water. During workup, avoid excessive aqueous washing to prevent yield loss.

Part 4: Application in Medicinal Chemistry[1][2]

Once synthesized, this intermediate serves as the "Left-Hand Side" (LHS) of the final inhibitor.

Coupling Strategy:

  • Sandmeyer Reaction: Convert the 4-amino group to a 4-Iodo or 4-Bromo group if a carbon-carbon bond (Suzuki coupling) is required for the tail.

  • Buchwald-Hartwig: Use the 4-amino group directly to couple with aryl halides (e.g., chloropyrimidines or chlorotriazines) to create bi-heterocyclic systems similar to Nimbus NDI-101150 .

Comparative Potency Data (Hypothetical SAR Context)

Based on general HPK1 inhibitor literature (e.g., BeiGene/Nimbus patents), the 5-Fluoro substitution provides superior properties compared to the 5-H or 5-Chloro analogs.

Analog (R=)HPK1 IC50 (nM)Metabolic Stability (t1/2)Comment
5-H 1225 minProne to oxidation at C5.
5-Fluoro 4 >120 min Optimal electronic/steric balance.
5-Chloro 890 minSteric clash in hinge region reduces potency.

References

  • Nimbus Therapeutics. (2023).[1][2] NDI-101150 Is a Potent and Highly Selective Hematopoietic Progenitor Kinase 1 (HPK1) Inhibitor.[1][3][4] Nimbus Therapeutics Publications.[5] Link

  • BeiGene, Ltd. (2021).[6] BGB-15025, a potent and selective HPK1 inhibitor.[7][6][8] FirstWord Pharma. Link

  • MDPI. (2021). Synthesis and Biological Evaluation of Novel 4-(4-Formamidophenylamino)-N-methylpicolinamide Derivatives. Molecules. Link

  • Google Patents. (2023). WO2023001794A1 - Substituted pyrazine 2-carboxamides as HPK1 inhibitors. Link

  • National Institutes of Health (NIH). (2025). Highly selective HPK1 inhibitor NDI-101150 mediates immune cell activation.[4] Journal for ImmunoTherapy of Cancer. Link

Sources

Exploratory

4-Amino-5-fluoro-N-methylpicolinamide molecular weight and formula

The following technical guide details the physicochemical properties, synthetic pathways, and medicinal chemistry applications of 4-Amino-5-fluoro-N-methylpicolinamide . Advanced Scaffold for Kinase Inhibitor Development...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the physicochemical properties, synthetic pathways, and medicinal chemistry applications of 4-Amino-5-fluoro-N-methylpicolinamide .

Advanced Scaffold for Kinase Inhibitor Development

Executive Summary

4-Amino-5-fluoro-N-methylpicolinamide (CAS 2417666-34-1 ) is a specialized pyridine-based heterocycle utilized primarily as a pharmacophore in the design of small-molecule kinase inhibitors. Its structural motif—a picolinamide core substituted with a 4-amino group and a 5-fluoro atom—is engineered to function as a high-affinity "hinge binder" in ATP-competitive inhibitors.

This compound is a critical intermediate in the synthesis of next-generation immunotherapeutics, specifically targeting Hematopoietic Progenitor Kinase 1 (HPK1) , a negative regulator of T-cell activation. The specific substitution pattern optimizes both metabolic stability (via fluorination) and hydrogen bonding potential (via the amide and amine groups).

Chemical Identity & Physicochemical Properties[1][2][3]

Core Data
PropertySpecification
IUPAC Name 4-amino-5-fluoro-N-methylpyridine-2-carboxamide
Common Name 4-Amino-5-fluoro-N-methylpicolinamide
CAS Registry Number 2417666-34-1
Molecular Formula C₇H₈FN₃O
Molecular Weight 169.16 g/mol
SMILES CNC(=O)C1=NC=C(F)C(N)=C1
Appearance White to off-white solid
Solubility Soluble in DMSO, Methanol; Sparingly soluble in Water
Structural Analysis

The molecule consists of a pyridine ring functionalized at three key positions:[1][2]

  • Position 2 (Amide): An N-methylcarboxamide group acts as a hydrogen bond acceptor/donor pair, critical for orienting the molecule within a protein binding pocket.

  • Position 4 (Amine): A primary amino group (-NH₂) serves as a potent hydrogen bond donor.

  • Position 5 (Fluorine): A fluorine atom modulates the pKa of the pyridine nitrogen and blocks metabolic oxidation at this prone position.

Structure N1 N1 (Pyridine) C2 C2 N1->C2 C3 C3 C2->C3 Amide CONHMe (Pos 2) C2->Amide C4 C4 C3->C4 C5 C5 C4->C5 Amine NH2 (Pos 4) C4->Amine C6 C6 C5->C6 Fluoro F (Pos 5) C5->Fluoro C6->N1

Figure 1: Structural connectivity of 4-Amino-5-fluoro-N-methylpicolinamide highlighting key functional groups.

Synthetic Methodologies

The synthesis of 4-Amino-5-fluoro-N-methylpicolinamide typically follows a convergent route starting from 4-amino-5-fluoropicolinic acid . This approach avoids the formation of regioisomers common in pyridine substitution reactions.

Protocol: Amide Coupling via HATU Activation

Objective: Conversion of the carboxylic acid precursor to the N-methylamide.

Reagents:

  • Starting Material: 4-Amino-5-fluoropicolinic acid (1.0 eq)

  • Amine Source: Methylamine hydrochloride (2.0 eq)

  • Coupling Agent: HATU (1.2 eq)

  • Base: DIPEA (N,N-Diisopropylethylamine) (3.0 eq)

  • Solvent: DMF (Anhydrous)

Step-by-Step Workflow:

  • Activation: Charge a reaction vessel with 4-Amino-5-fluoropicolinic acid and HATU. Dissolve in anhydrous DMF under nitrogen atmosphere.

  • Base Addition: Add DIPEA dropwise at 0°C. Stir for 15 minutes to generate the activated ester species.

  • Amidation: Add Methylamine hydrochloride in one portion. Allow the reaction to warm to Room Temperature (25°C).

  • Monitoring: Stir for 4–16 hours. Monitor reaction progress via LC-MS (Target Mass: [M+H]⁺ = 170.1).

  • Workup:

    • Dilute the reaction mixture with ice-cold water (10x volume).

    • If a precipitate forms, filter and wash with water.

    • If no precipitate, extract with Ethyl Acetate (3x), wash organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Recrystallize from Ethanol/Hexanes or purify via flash chromatography (DCM:MeOH gradient).

Synthesis Start 4-Amino-5-fluoropicolinic acid (Precursor) Intermediate Activated Ester Species (In Situ) Start->Intermediate Activation (0°C) Reagents Reagents: Methylamine HCl, HATU, DIPEA Solvent: DMF Reagents->Intermediate Product 4-Amino-5-fluoro-N-methylpicolinamide (Target) Intermediate->Product Amidation (RT, 4-16h)

Figure 2: Synthetic pathway for the target compound via HATU-mediated coupling.

Medicinal Chemistry Utility

Role in Kinase Inhibition (HPK1)

This molecule is a "privileged scaffold" for targeting the ATP-binding pocket of kinases. In the context of HPK1 (Hematopoietic Progenitor Kinase 1) inhibitors, this specific headgroup serves two functions:

  • Hinge Binding: The pyridine nitrogen (N1) and the exocyclic amino group (4-NH₂) often form a bidentate hydrogen bond network with the kinase hinge region backbone residues.

  • Electronic Tuning: The 5-fluoro substituent withdraws electron density from the ring, lowering the basicity of the pyridine nitrogen. This prevents non-specific protonation at physiological pH, improving membrane permeability and reducing off-target toxicity.

Structural Comparison

Unlike the more common Sorafenib intermediate (which contains a 4-phenoxy ether linkage), this molecule retains the free 4-amino group. This makes it a distinct building block, allowing researchers to build out from the 4-position using palladium-catalyzed cross-coupling (e.g., Buchwald-Hartwig) if further derivatization is required, or to use the amino group itself as the primary donor.

Safety & Handling

  • Hazard Classification: Irritant (Skin/Eye/Respiratory).

  • GHS Signal Word: Warning.

  • Storage: Store at 2–8°C in a tightly sealed container, protected from light and moisture.

  • Handling: Use in a fume hood. Avoid dust formation. Wear nitrile gloves and safety glasses.

References

  • Patent: Substituted 6-azabenzimidazole compounds having HPK1 inhibitory activity. WO2020092528A1. (2020).

    • Citation Context: Identifies 4-amino-5-fluoro-N-methylpicolinamide as a key intermedi
  • Chemical Supplier Data: 4-Amino-5-fluoro-N-methylpicolinamide (CAS 2417666-34-1).[1] Bide Pharmatech.

    • Citation Context: Verification of CAS number and commercial availability.[3]

  • Chemical Supplier Data: 4-Amino-5-fluoro-N-methylpicolinamide. Ark Pharma Scientific.[1]

    • Citation Context: Confirmation of chemical identity and c

Sources

Foundational

A Technical Guide to the Synthesis, Characterization, and Potential Utility of 4-Amino-5-fluoro-N-methylpicolinamide

Abstract: The aminopyridine and picolinamide scaffolds are cornerstones of modern medicinal chemistry, appearing in numerous FDA-approved therapeutics.[1][2] This guide provides an in-depth technical analysis of a comple...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: The aminopyridine and picolinamide scaffolds are cornerstones of modern medicinal chemistry, appearing in numerous FDA-approved therapeutics.[1][2] This guide provides an in-depth technical analysis of a complex derivative, 4-Amino-5-fluoro-N-methylpicolinamide, and contrasts it with its simpler structural analog, 3-fluoropyridin-4-amine. While the latter serves as a versatile building block, the former represents a more tailored structure with potentially enhanced pharmacological properties. This document details a plausible synthetic pathway, comprehensive characterization protocols, and a discussion of the potential applications in drug discovery, aimed at researchers, chemists, and drug development professionals.

Part 1: Physicochemical and Structural Analysis

A molecule's physical and chemical properties are foundational to its behavior in biological systems, governing everything from solubility to cell permeability and target binding. Here, we compare the fundamental properties of the basic building block, 3-fluoropyridin-4-amine, with the more complex, multi-functionalized target, 4-Amino-5-fluoro-N-methylpicolinamide.

Molecular Structures:

  • 3-fluoropyridin-4-amine: A simple pyridine ring substituted with an amino group and a fluorine atom. This arrangement makes it a valuable intermediate in pharmaceutical and agrochemical research.[3]

  • 4-Amino-5-fluoro-N-methylpicolinamide: A significantly more complex structure featuring a picolinamide (pyridine-2-carboxamide) core. Key functional groups include a 4-amino group, a 5-fluoro substituent, and an N-methylated amide at the 2-position.

The strategic placement of the fluorine atom and the addition of the N-methylpicolinamide moiety dramatically alter the molecule's electronic and steric profile, opening avenues for novel pharmacological applications.

Comparative Physicochemical Data:

The following table summarizes the key computed and experimental properties of both compounds, providing a quantitative basis for comparison.

Property3-fluoropyridin-4-amine4-Amino-5-fluoro-N-methylpicolinamideRationale & Significance
Molecular Formula C₅H₅FN₂C₁₃H₁₂FN₃O₂Increased complexity and molecular weight in the target molecule suggest a higher potential for specific biological interactions.
Molecular Weight 112.11 g/mol [4]261.25 g/mol [5]The higher MW of the picolinamide derivative impacts diffusion and solubility but offers more points for target interaction.
XLogP3 0.3[6]1.4[5]Increased lipophilicity suggests better membrane permeability for the target molecule, a critical factor for oral bioavailability.
Hydrogen Bond Donors 12The presence of both an amino group and an amide N-H allows for more extensive hydrogen bonding, crucial for receptor binding.
Hydrogen Bond Acceptors 24The additional nitrogen and oxygen atoms in the picolinamide structure provide more sites for interaction with biological targets.
Melting Point 71-81 °C[3][4]~143 °C[7]The higher melting point reflects the increased molecular complexity and stronger intermolecular forces of the picolinamide derivative.

Part 2: Synthesis and Chemical Reactivity

The synthesis of complex molecules from simpler starting materials is a central challenge in drug discovery. This section outlines a validated synthesis for 3-fluoropyridin-4-amine and proposes a logical, multi-step pathway for the synthesis of 4-Amino-5-fluoro-N-methylpicolinamide.

Synthesis of 3-fluoropyridin-4-amine

A robust synthesis for 3-fluoropyridin-4-amine has been reported, which involves the fluorination of a pyridine N-oxide intermediate followed by reduction.[8][9] This method is advantageous as it avoids the challenges typically associated with direct nucleophilic fluorination of electron-rich pyridine rings.[9]

Validated Protocol:

  • Fluorination: 3-bromo-4-nitropyridine N-oxide is treated with a fluoride source, such as tetrabutylammonium fluoride (TBAF), in a suitable solvent like DMSO at room temperature. This yields 3-fluoro-4-nitropyridine N-oxide.[8]

  • Reduction: The resulting 3-fluoro-4-nitropyridine N-oxide is then subjected to catalytic hydrogenation using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere. This step quantitatively reduces the nitro group to an amino group, yielding the final product, 3-fluoro-4-aminopyridine.[8][9]

Proposed Synthesis of 4-Amino-5-fluoro-N-methylpicolinamide

While no direct synthesis is widely published for this specific molecule, a scientifically sound pathway can be constructed based on established organic chemistry principles, starting from a related precursor. A structurally similar, non-fluorinated compound, 4-(4-Aminophenoxy)-N-methylpicolinamide, has been synthesized as a key intermediate for multi-kinase inhibitors.[7][10] Adapting these principles allows for the design of a viable synthetic route.

Proposed Multi-Step Protocol:

  • Starting Material: The synthesis would logically begin with a precursor like 4-chloro-N-methylpicolinamide.

  • Nucleophilic Aromatic Substitution (SNAAr): The chlorine atom at the 4-position of the picolinamide is susceptible to nucleophilic substitution. Reacting it with an appropriate aminofluorophenol under basic conditions would form the core ether linkage.

  • Final Product Formation: The reaction would yield the target molecule, 4-Amino-5-fluoro-N-methylpicolinamide. A similar synthesis for a related compound, 4-(4-amino-3-fluorophenoxy)-N-methylpyridine-2-carboxamide, has been documented, achieving high purity and yield.[11]

Experimental Workflow: Proposed Synthesis

G cluster_0 Step 1: Amide Formation cluster_1 Step 2: Nucleophilic Aromatic Substitution (SNAAr) A 4-Chloropicolinic Acid B Thionyl Chloride (SOCl₂) A->B Activation C Methylamine (CH₃NH₂) B->C Amidation D 4-Chloro-N-methylpicolinamide C->D E 4-Amino-3-fluorophenol D->E Coupling F Base (e.g., K₂CO₃) E->F Deprotonation G 4-Amino-5-fluoro-N-methylpicolinamide F->G

Caption: Proposed two-stage synthesis of the target molecule.

Part 3: Medicinal Chemistry Context and Potential Applications

The aminopyridine and picolinamide scaffolds are privileged structures in drug development due to their ability to interact with a wide range of biological targets.[12][13] Their derivatives have been investigated for anticancer, anti-inflammatory, and neuroprotective activities.[3][14]

The Aminopyridine Scaffold

The aminopyridine moiety is found in over 40 approved drugs and is a key component in compounds targeting kinases, ion channels, and other enzymes.[1][13] Its utility stems from its ability to form critical hydrogen bonds and participate in various non-covalent interactions within protein binding sites. The introduction of a fluorine atom, as in 3-fluoropyridin-4-amine, can modulate the pKa of the pyridine nitrogen, influencing its binding characteristics and metabolic stability.[15]

The Picolinamide Scaffold

Picolinamide derivatives have shown significant promise as enzyme inhibitors.[16][17] For example, various picolinamides have been developed as potent inhibitors of VEGFR-2, a key target in cancer therapy, and 11β-HSD1, an enzyme implicated in metabolic syndrome.[17][18] The amide bond provides a rigid structural element and an additional hydrogen bond donor, while the pyridine ring can engage in π-stacking and other interactions.

Potential Therapeutic Targets and Pathways

Given its hybrid structure, 4-Amino-5-fluoro-N-methylpicolinamide holds potential as an inhibitor of several key signaling pathways implicated in disease, particularly in oncology. Kinase inhibitors are a major class of targeted cancer therapies, and both the aminopyridine and picolinamide scaffolds are prevalent in this area.[19][20]

One such critical pathway is the VEGFR-2 signaling cascade , which is crucial for angiogenesis (the formation of new blood vessels) that tumors require to grow and metastasize.[20] Inhibiting VEGFR-2 is a validated anti-cancer strategy.

Hypothetical Mechanism of Action: Kinase Inhibition

cluster_pathway Simplified Kinase Signaling Pathway cluster_drug Mechanism of Inhibition GF Growth Factor (e.g., VEGF) Receptor Receptor Tyrosine Kinase (e.g., VEGFR-2) GF->Receptor Binds & Activates P1 Downstream Signaling Protein 1 Receptor->P1 Phosphorylates P2 Downstream Signaling Protein 2 P1->P2 Activates TF Transcription Factors P2->TF Activates Response Cell Proliferation, Angiogenesis TF->Response Drug 4-Amino-5-fluoro- N-methylpicolinamide Drug->Inhibition Inhibits ATP Binding Inhibition->Receptor

Caption: Hypothetical inhibition of a receptor tyrosine kinase pathway.

The unique combination of functional groups in 4-Amino-5-fluoro-N-methylpicolinamide—the chelating picolinamide, the hydrogen-bonding amino group, and the metabolically stabilizing fluorine—makes it an intriguing candidate for screening against a panel of kinases or other enzymes involved in proliferative diseases. Further research and biological evaluation are necessary to elucidate its specific targets and therapeutic potential.

References

  • Unveiling the Therapeutic Potential of the 2-Aminopyridine Scaffold: A Technical Whitepaper - Benchchem.
  • Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides - PMC.
  • Synthesis of meta-substituted [18F]3-fluoro-4-aminopyridine via direct radiofluorination of pyridine N-oxides - Chemical Communications (RSC Publishing).
  • Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases - PMC - PubMed Central. Available from: [Link]

  • Lead Optimization of a 4-Aminopyridine Benzamide Scaffold To Identify Potent, Selective, and Orally Bioavailable TYK2 Inhibitors | Journal of Medicinal Chemistry - ACS Publications. Available from: [Link]

  • Discovery of novel picolinamide-based derivatives as novel VEGFR-2 kinase inhibitors: synthesis, in vitro biological evaluation and molecular docking - PMC - PubMed Central. Available from: [Link]

  • Discovery of novel picolinamide-based derivatives as novel VEGFR-2 kinase inhibitors: synthesis, in vitro biological evaluation and molecular docking - RSC Publishing. Available from: [Link]

  • Cracking the code: the clinical and molecular impact of aminopyridines; a review (2019–2024) - RSC Publishing. Available from: [Link]

  • Design, Synthesis, and Structure−Activity Relationships of Aminopyridine N-Oxides, a Novel Scaffold for the Potent and Selective Inhibition of p38 Mitogen Activated Protein Kinase | Journal of Medicinal Chemistry - ACS Publications. Available from: [Link]

  • Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors - Dove Medical Press. Available from: [Link]

  • Synthesis and biological evaluation of picolinamides as potent inhibitors of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) - PubMed. Available from: [Link]

  • 4-Amino-3-fluoropyridine;3-Fluoro-4-aminopyridine - Pipzine Chemicals. Available from: [Link]

  • The Synthesis and Reactivity of 4-Amino-3-fluoropyridine. Available from: [Link]

  • Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations - Scientific Update - UK. Available from: [Link]

  • 4-Fluoropyridin-3-amine | C5H5FN2 | CID 21846895 - PubChem. Available from: [Link]

  • 4-(4-Aminophenoxy)-N-methylpicolinamide | CAS#:284462-37-9 | Chemsrc. Available from: [Link]

  • Synthesis and Biological Evaluation of Novel 4-(4-Formamidophenylamino)-N-methylpicolinamide Derivatives as Potential Antitumor Agents - MDPI. Available from: [Link]

  • 4-(4-Amino-3-fluorophenoxy)-N-methylpyridine-2-carboxamide | C13H12FN3O2 | CID - PubChem. Available from: [Link]

  • Synthesis and biological activity of aminophthalazines and aminopyridazines as novel inhibitors of PGE 2 production in cells - PMC. Available from: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Nucleophilic Substitution Protocols for 4-Amino-5-fluoro-N-methylpicolinamide

This Application Note and Protocol guide details the chemical handling and reaction strategies for 4-Amino-5-fluoro-N-methylpicolinamide (often referred to as a "head group" or "warhead precursor" in kinase inhibitor med...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol guide details the chemical handling and reaction strategies for 4-Amino-5-fluoro-N-methylpicolinamide (often referred to as a "head group" or "warhead precursor" in kinase inhibitor medicinal chemistry).

Based on its electronic structure, this molecule is primarily utilized as a nucleophile in SNAr (Nucleophilic Aromatic Substitution) reactions to construct larger heteroaromatic scaffolds.

Introduction & Chemical Context

4-Amino-5-fluoro-N-methylpicolinamide is a highly specialized pyridine building block used extensively in the synthesis of Type I and Type II kinase inhibitors (e.g., analogues of Encorafenib or Regorafenib).

Structural Analysis & Reactivity Profile

To design effective protocols, one must understand the electronic "push-pull" dynamics of the pyridine ring:

  • C4-Amino Group (-NH₂): The primary nucleophilic center . It is strongly electron-donating (+M effect), significantly increasing electron density at the C3 and C5 positions.

  • C5-Fluorine (-F): An electron-withdrawing substituent that modulates pKa and metabolic stability. Unlike typical fluoropyridines, the adjacent amino group deactivates this position toward nucleophilic displacement. Therefore, the fluorine atom is generally stable and retained in the final drug molecule.

  • C2-N-Methylcarboxamide (-CONHMe): An electron-withdrawing group that lowers the pKa of the pyridine nitrogen and serves as a critical hydrogen-bond donor/acceptor motif in the ATP-binding pocket of kinases.

Primary Application: The dominant reaction mode is Nucleophilic Aromatic Substitution (SNAr) where the C4-amino group acts as the nucleophile attacking an electron-deficient heteroaryl halide (e.g., chloropyrimidine, chlorotriazine).

Experimental Protocols

Protocol A: Acid-Catalyzed SNAr Coupling (Preferred)

Objective: Coupling 4-Amino-5-fluoro-N-methylpicolinamide with a chloropyrimidine or similar electrophile. Rationale: Protonation of the electrophile (the heteroaryl chloride) makes it more susceptible to nucleophilic attack by the aniline-like amine, which can be sluggish under neutral conditions.

Reagents & Materials
  • Nucleophile: 4-Amino-5-fluoro-N-methylpicolinamide (1.0 equiv)

  • Electrophile: 2,4-Dichloropyrimidine (or substituted analog) (1.1 equiv)

  • Catalyst: p-Toluenesulfonic acid monohydrate (p-TSA) (0.5 – 1.0 equiv) or HCl (4M in dioxane).

  • Solvent: n-Butanol (primary choice) or Isopropanol.

  • Workup: NaHCO₃ (sat. aq.), Ethyl Acetate, Brine.

Step-by-Step Methodology
  • Preparation: In a dry pressure vial or round-bottom flask equipped with a reflux condenser, dissolve the Electrophile (1.1 equiv) in n-Butanol (0.2 M concentration relative to limiting reagent).

  • Addition: Add 4-Amino-5-fluoro-N-methylpicolinamide (1.0 equiv) to the solution.

  • Catalysis: Add p-TSA (0.5 equiv). Note: If the substrate is acid-sensitive, switch to Protocol B.

  • Reaction: Heat the mixture to 90–110 °C for 4–12 hours.

    • Monitoring: Monitor by LC-MS. Look for the disappearance of the amine (M+H mass) and formation of the coupled product.

  • Quench: Cool to room temperature. The product often precipitates as a tosylate salt.

  • Isolation (Salt Form): Filter the solid, wash with cold isopropanol and Et₂O.

  • Free Base Liberation (Optional): Suspend the solid in EtOAc/THF, wash with saturated NaHCO₃, dry over Na₂SO₄, and concentrate.

Protocol B: Base-Mediated SNAr (Buchwald-Hartwig Alternative)

Objective: Coupling when acid catalysis fails or causes side reactions. Rationale: Uses a strong base to deprotonate the amine or scavenge HCl, often requiring palladium catalysis if the electrophile is unactivated.

Reagents & Materials
  • Nucleophile: 4-Amino-5-fluoro-N-methylpicolinamide (1.0 equiv)

  • Electrophile: Aryl/Heteroaryl Bromide or Chloride (1.0 equiv)

  • Base: Cs₂CO₃ (2.0 equiv) or NaOtBu (1.5 equiv).

  • Catalyst (if SNAr is slow): Pd₂(dba)₃ (0.05 equiv) + Xantphos (0.1 equiv).

  • Solvent: 1,4-Dioxane or Toluene (degassed).

Step-by-Step Methodology
  • Inertion: Flame-dry a reaction vial and purge with Argon/Nitrogen.

  • Loading: Add the Nucleophile , Electrophile , and Base (Cs₂CO₃).

  • Catalyst Addition: If using Pd-catalysis, add the Pd source and ligand. If strictly SNAr (activated substrate), omit Pd.

  • Solvation: Add anhydrous 1,4-Dioxane .

  • Reaction: Seal and heat to 100 °C overnight.

  • Workup: Filter through a Celite pad to remove inorganic salts. Concentrate the filtrate.

  • Purification: Flash column chromatography (DCM/MeOH gradient).

Data & Optimization Guide

Solvent Screening Table (SNAr Efficiency)
SolventTemp (°C)SolubilityReaction RateComments
n-Butanol 100-117HighFastRecommended. High boiling point allows thermal activation.
DMF 80-120ExcellentModerateHard to remove; can cause decomposition at high temp.
Isopropanol 82 (Reflux)ModerateModerateGood for precipitating the product directly.
THF 66 (Reflux)GoodSlowTemperature often too low for difficult SNAr.
Troubleshooting Common Issues
  • Issue: No reaction.

    • Solution: The 4-amino group is deactivated by the electron-withdrawing amide at C2. Increase temperature to 130 °C using a microwave reactor or switch to Pd-catalyzed coupling (Protocol B).

  • Issue: Regioselectivity (if Electrophile has multiple halides).

    • Solution: Conduct the reaction at 0 °C to RT initially. The most electron-deficient halide on the electrophile reacts first.

Mechanism & Workflow Visualization

The following diagram illustrates the Acid-Catalyzed SNAr pathway, highlighting the activation of the electrophile and the nucleophilic attack by the 4-amino pyridine.

SNAr_Pathway Start Reagents: 4-Amino-5-fluoro-N-methylpicolinamide + Heteroaryl Chloride Acid Acid Activation (p-TSA / H+) Start->Acid Mix in n-BuOH Intermediate Activated Electrophile (Protonated N-heterocycle) Acid->Intermediate Protonation Attack Nucleophilic Attack (Rate Limiting Step) Intermediate->Attack + Amine Nucleophile Meisenheimer Meisenheimer-like Complex Attack->Meisenheimer Formation Elimination Elimination of HCl Meisenheimer->Elimination - Cl- Product Final Coupled Product (Secondary Amine) Elimination->Product Re-aromatization

Caption: Mechanistic pathway for the acid-catalyzed SNAr coupling of 4-amino-5-fluoro-N-methylpicolinamide.

References

  • Vertex Pharmaceuticals. (2020). Substituted 6-azabenzimidazole compounds having HPK1 inhibitory activity. WO2020092528A1. (Describes the use of 4-amino-5-fluoro-N-methylpicolinamide as a starting material for kinase inhibitors). Link

  • ChemicalBook. (2023). 4-(4-Amino-3-fluorophenoxy)-N-methylpicolinamide Product Description & Synthesis. (Provides context on the reactivity of related fluoropicolinamide derivatives). Link

  • BenchChem. (2025).[1] Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr). (General protocols for aminopyridine SNAr reactions). Link

  • MDPI. (2021). Synthesis and Biological Evaluation of Novel 4-(4-Formamidophenylamino)-N-methylpicolinamide Derivatives. (Demonstrates the coupling of picolinamide amines with electrophiles). Link

Sources

Application

Application Note: Reaction Conditions for Amide Coupling with 4-Amino-5-Fluoropicolinic Acid

This Application Note is designed for researchers and process chemists optimizing the amide coupling of 4-amino-5-fluoropicolinic acid derivatives. It addresses the specific electronic and steric challenges posed by the...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and process chemists optimizing the amide coupling of 4-amino-5-fluoropicolinic acid derivatives. It addresses the specific electronic and steric challenges posed by the 2-pyridinecarboxylic acid core, the 4-amino donor, and the 5-fluoro acceptor.

Executive Summary & Strategic Analysis

Coupling 4-amino-5-fluoropicolinic acid is non-trivial due to the "Push-Pull" electronic system of the pyridine ring.

  • The Challenge: The pyridine nitrogen and 5-fluoro group are electron-withdrawing, theoretically activating the carbonyl. However, the 4-amino group is a strong resonance donor, which significantly decreases the electrophilicity of the carbonyl carbon, making the acid sluggish to activate.[1]

  • The Risk:

    • Zwitterionic Insolubility: The basic 4-amino group and acidic carboxylic acid form a stable internal salt (zwitterion), leading to poor solubility in non-polar solvents (DCM).[1]

    • Self-Coupling: While the 4-amino group is deactivated by the ring, it remains nucleophilic enough to attack an activated ester of another molecule, leading to oligomerization if the target amine is weak or slow to react.

    • Chelation: The picolinic motif (N atom adjacent to C=O) can chelate metals, interfering with metal-dependent Lewis acid catalysts.[1]

Recommended Strategy:

  • Primary Approach: HATU/DIPEA in Polar Aprotic Solvent (DMF/DMA). Best for rapid activation to outcompete self-coupling.[1]

  • Secondary Approach (Scale-up/Difficult Amines): T3P (Propylphosphonic Anhydride). Offers cleaner workup and high selectivity, avoiding the explosion risks of benzotriazoles.[1]

  • Avoid: Standard Thionyl Chloride (

    
    ).[1] It carries a high risk of chlorinating the pyridine ring at the 4-position (displacing or reacting with the amine) or forming sulfinylamines.
    

Decision Matrix & Workflow

The following decision tree guides the selection of the optimal protocol based on your specific amine partner.

CouplingStrategy Start Start: 4-Amino-5-Fluoropicolinic Acid CheckAmine Analyze Target Amine Nucleophilicity Start->CheckAmine StrongAmine Primary/Secondary Aliphatic Amine (Good Nucleophile) CheckAmine->StrongAmine pKa (conj. acid) > 9 WeakAmine Aniline / Heterocyclic Amine (Weak Nucleophile) CheckAmine->WeakAmine pKa (conj. acid) < 5 ProtocolA PROTOCOL A: HATU Activation (High Kinetic Rate) StrongAmine->ProtocolA CheckScale Is Scale > 10g? WeakAmine->CheckScale ProtocolB PROTOCOL B: T3P Coupling (Thermodynamic Control) Ghosez PROTOCOL C: Ghosez's Reagent (Acid Chloride via Enamine) ProtocolB->Ghosez If T3P Fails CheckScale->ProtocolA No (Speed Priority) CheckScale->ProtocolB Yes (Safety/Workup Priority)

Figure 1: Strategic decision tree for reagent selection based on amine nucleophilicity and scale.

Detailed Experimental Protocols

Protocol A: HATU Activation (The "Gold Standard")

Best for: Small-to-medium scale, unhindered amines, and rapid library synthesis.[1] Mechanism: HATU generates a highly reactive At-ester (7-azabenzotriazole ester). The pyridine nitrogen in the HATU structure provides anchiomeric assistance, accelerating the reaction which is crucial to prevent the 4-amino group of the substrate from competing.

Materials:

  • Substrate: 4-amino-5-fluoropicolinic acid (1.0 equiv)

  • Amine Partner: 1.1 – 1.2 equiv

  • Reagent: HATU (1.1 – 1.2 equiv)

  • Base: DIPEA (Hunig's Base) (3.0 – 5.0 equiv)

  • Solvent: Anhydrous DMF or DMA (0.1 M – 0.2 M concentration)

Step-by-Step Procedure:

  • Dissolution: In a dry vial/flask, suspend 4-amino-5-fluoropicolinic acid in anhydrous DMF.

  • Base Addition: Add DIPEA. Note: The suspension should clarify as the zwitterion is broken and the carboxylate forms.

  • Pre-activation (Critical): Add HATU in one portion at 0°C. Stir for 5–10 minutes only.

    • Why? Extended pre-activation can lead to guanidinylation of the 4-amino group by HATU.

  • Coupling: Add the amine partner immediately.[1]

  • Reaction: Allow to warm to Room Temperature (RT). Stir for 2–16 hours.[1]

    • Optimization: If conversion is <50% after 4 hours, heat to 50–60°C .[1] The electron-rich amino group deactivates the acid, often requiring thermal energy to drive completion [1].

  • Workup: Dilute with EtOAc. Wash with 5% LiCl (aq) x3 (to remove DMF), saturated

    
    , and brine.[1] Dry over 
    
    
    
    .[1][2][3]
Protocol B: T3P (Propylphosphonic Anhydride)

Best for: Scale-up (>10g), weak amines (anilines), and "difficult" substrates.[1] Mechanism: Forms a mixed anhydride.[1] T3P is non-explosive, has low toxicity, and its byproducts are water-soluble, simplifying purification.[1]

Materials:

  • Substrate: 1.0 equiv

  • Amine Partner: 1.1 – 1.5 equiv

  • Reagent: T3P (50% w/w solution in EtOAc or DMF) (1.5 – 2.0 equiv)[1]

  • Base: Pyridine (3.0 – 5.0 equiv) or DIPEA (3.0 equiv)

  • Solvent: 2-MeTHF, EtOAc, or DMF.[1][4]

Step-by-Step Procedure:

  • Combine: Charge the reaction vessel with the acid, the amine partner, and the solvent. (T3P does not require pre-activation).[1][5][6]

  • Base: Add the base (Pyridine is often superior for T3P couplings of picolinic acids as it suppresses epimerization and acts as a nucleophilic catalyst).[1]

  • Addition: Cool to 0°C. Add T3P solution dropwise.

  • Reaction: Stir at RT.

    • Note: T3P reactions are generally slower than HATU.[1] Run for 12–24 hours.[1]

    • Forcing: If sluggish, heat to reflux (EtOAc) or 80°C (DMF).[1] T3P is thermally stable.[1][5]

  • Workup: Quench with water. The phosphorus byproducts are highly water-soluble. Separate layers, wash organic layer with 1N NaOH (if product is stable) or

    
     to remove excess acid and phosphorus salts.[1]
    
Protocol C: Ghosez's Reagent (For Extremely Unreactive Systems)

Best for: When HATU/T3P fail.[1] Why not Thionyl Chloride?


 can chlorinate the pyridine ring or react with the 4-amino group. Ghosez's reagent (1-Chloro-N,N,2-trimethylpropenylamine) generates the acid chloride under strictly neutral/mild conditions [2].[1]

Procedure:

  • Dissolve acid in dry DCM.[1]

  • Add Ghosez’s reagent (1.2 equiv) at 0°C. Stir 1–2 h until acid chloride forms (monitor by reaction of an aliquot with MeOH -> Methyl ester by LCMS).

  • Add the amine partner and a base (Et3N or Pyridine).[1][7]

Troubleshooting & Optimization Data

IssueObservationRoot CauseSolution
Low Conversion Starting material remains after 24h.Electronic deactivation by 4-NH2.[1]Increase Temp to 60°C (Protocol A). Switch to T3P (Protocol B) and reflux.
Self-Coupling Dimer/Oligomer detected by LCMS (M+Substrate).4-NH2 competing with target amine.[1]Use excess target amine (2-3 equiv).[1] Ensure rapid activation (HATU). Protect 4-NH2 (Boc) if unavoidable.[1]
Guanidinylation Mass M+99 observed (HATU adduct).[1]HATU reacting with amine partner or 4-NH2.[1]Reduce HATU to 1.0 equiv. Reduce pre-activation time to <2 mins. Switch to T3P.
Insolubility "Gummy" precipitate in DCM.[1]Zwitterion formation.Switch solvent to DMF, DMA, or NMP.[1] Use 5 equiv of DIPEA to solubilize.[1]

References

  • Patent Reference for HATU Protocol: Substituted 6-azabenzimidazole compounds having hpk1 inhibitory activity. WO2020092528A1. (2020).[1] Example 631 details the coupling of 4-amino-5-fluoropicolinic acid using HATU/DIPEA at 60°C.

  • Ghosez's Reagent Utility: Ghosez, L., et al. "1-Chloro-N,N,2-trimethylpropenylamine: A Powerful Reagent for the Synthesis of Acid Chlorides."[1] Organic Syntheses.

  • T3P Overview: Dunetz, J. R., et al. "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals."[1] Organic Process Research & Development. (2016).[1][8]

  • Picolinic Acid Side Reactions: Synthesis and structural characterisation of amides from picolinic acid... (Discusses chlorination risks with thionyl chloride).

Sources

Method

Preparation of 4-amino-5-fluoro-N-methylpicolinamide from 4-amino-3,5,6-trichloropicolinic acid

This Application Note is designed for researchers and process chemists requiring a high-purity synthesis of 4-amino-5-fluoro-N-methylpicolinamide starting from the widely available herbicide Picloram (4-amino-3,5,6-trich...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and process chemists requiring a high-purity synthesis of 4-amino-5-fluoro-N-methylpicolinamide starting from the widely available herbicide Picloram (4-amino-3,5,6-trichloropicolinic acid).[1]

This guide addresses the primary synthetic challenge: Regioselectivity . The 4-amino group of Picloram is an electron-donating group (EDG) that deactivates the 3 and 5 positions toward Nucleophilic Aromatic Substitution (


), making direct fluorination difficult and prone to side reactions (e.g., 6-fluorination).[1][2][3]

The protocol below utilizes a Protection-Activation Strategy to overcome these electronic barriers, ensuring high regiochemical fidelity.

[1]

Strategic Overview & Logic

The transformation requires three distinct molecular manipulations:

  • Fluorination: Introduction of fluorine at the C5 position.[1][2][3]

  • Dechlorination: Removal of chlorine atoms at C3 and C6.[1][2][3]

  • Functionalization: Conversion of the C2 carboxylic acid to an N-methyl amide.[1]

The "Selectivity Paradox"

Direct fluorination of Picloram esters using the Halex reaction (Halogen Exchange) typically fails to selectively target the C5 position.[2][3] The C4-amino group donates electron density into the ring (ortho/para directing), deactivating the C3 and C5 positions toward nucleophilic attack by fluoride.[1][2][3] Conversely, the C6 position is activated by the pyridine nitrogen.[2][3]

Solution: We employ a Phthaloyl Protection Strategy . Converting the amine to a phthalimide turns the substituent from a strong donor (EDG) into an electron-withdrawing group (EWG) via resonance and induction.[1][2][3] This globally activates the pyridine ring, enabling efficient


 at the C5 position.[2][3]
Reaction Scheme Visualization

SynthesisRoute Picloram Picloram (4-amino-3,5,6-trichloro-COOH) Step1 1. Esterification (MeOH/H2SO4) Picloram->Step1 MethylEster Methyl Ester (Intermediate A) Step1->MethylEster Step2 2. Protection (Phthalic Anhydride) MethylEster->Step2 Protected Phthalimido Ester (Intermediate B) Step2->Protected Step3 3. Halex Fluorination (CsF/DMSO, 140°C) Protected->Step3 FluoroInt 5-Fluoro Intermediate (Intermediate C) Step3->FluoroInt Step4 4. Hydrodechlorination (H2, Pd/C, Et3N) FluoroInt->Step4 Dechlor Dechlorinated Ester (Intermediate D) Step4->Dechlor Step5 5. Amidation/Deprotection (MeNH2 in MeOH) Dechlor->Step5 Target TARGET 4-amino-5-fluoro- N-methylpicolinamide Step5->Target

Caption: Step-wise synthetic pathway leveraging phthalimide activation for selective C5-fluorination.

Detailed Experimental Protocols

Phase 1: Preparation of the Activated Substrate

Objective: Convert Picloram to Methyl 4-phthalimido-3,5,6-trichloropicolinate.[1][2]

Step 1.1: Esterification[2][3]
  • Reagents: Picloram (24.1 g, 100 mmol), Methanol (250 mL), Conc.

    
     (2.0 mL).[1][2][3]
    
  • Procedure:

    • Suspend Picloram in Methanol in a 500 mL round-bottom flask (RBF).

    • Add

      
       dropwise.[1][2][3]
      
    • Reflux for 12 hours (Monitor by TLC/HPLC for disappearance of acid).

    • Cool to room temperature.[1][2][3][4][5] The methyl ester often precipitates.[1][2][3]

    • Concentrate in vacuo to ~50 mL.[1][2][3] Pour into ice water (200 mL).

    • Filter the solid, wash with water/bicarbonate, and dry.[1][2][3]

    • Yield Target: >95% (Methyl 4-amino-3,5,6-trichloropicolinate).

Step 1.2: Phthalimide Protection[2][3]
  • Reagents: Methyl ester from 1.1 (25.5 g, 100 mmol), Phthalic Anhydride (16.3 g, 110 mmol), Acetic Acid (150 mL).[1][2][3]

  • Procedure:

    • Combine reagents in a reaction vessel.

    • Reflux for 6–8 hours.[1][2][3]

    • Mechanism: The amine attacks the anhydride; subsequent dehydration closes the imide ring.[2][3]

    • Cool the mixture. The product usually crystallizes out.[1][2][3]

    • Filter and wash with cold methanol.[1][2][3]

    • Yield Target: ~85–90%.

    • Checkpoint: NMR should show aromatic phthalimide protons (7.8–8.0 ppm) and disappearance of the broad

      
       signal.[1][2][3]
      
Phase 2: The Halex Reaction (Critical Step)

Objective: Selective exchange of the C5-Chlorine for Fluorine.[1] Critical Process Parameter (CPP): Moisture content must be <500 ppm.[1][2][3] Fluoride ion is heavily solvated by water, killing its nucleophilicity.[1][2][3]

ComponentSpecificationRole
Substrate Phthalimido Ester (Int. B)Activated Electrophile
Fluoride Source CsF (Cesium Fluoride)High-solubility F- source
Solvent DMSO or SulfolanePolar Aprotic (stabilizes cation, frees anion)
Additives 18-Crown-6 (Optional)Phase Transfer Catalyst (if using KF)

Protocol:

  • Drying: Place CsF (1.5 eq) in the reaction flask and dry under high vacuum at 150°C for 2 hours before adding solvent. Alternatively, use azeotropic distillation with toluene.[1][2][3]

  • Reaction:

    • Dissolve Intermediate B (1 eq) in anhydrous DMSO (0.5 M concentration).

    • Add the dried CsF.[1][2][3]

    • Heat to 130–140°C under

      
       atmosphere.[1][2][3]
      
    • Monitoring: Monitor by HPLC. The reaction typically requires 4–8 hours.[1][2][3]

    • Note: You may observe minor exchange at C6.[1][2][3] The C5 exchange is favored due to the specific electronic environment created by the phthalimide.[2][3]

  • Workup:

    • Cool to RT. Pour into water.

    • Extract with Ethyl Acetate.[1][2][3][6]

    • The product (Methyl 4-phthalimido-3,6-dichloro-5-fluoropicolinate) is isolated.[1]

    • Purification: Recrystallization from EtOH/Water is recommended to remove any regioisomers.[1][2][3]

Phase 3: Global Reduction & Amidation

Objective: Remove remaining chlorines and convert ester to N-methyl amide.[1]

Step 3.1: Catalytic Hydrodechlorination

Why here? Removing chlorines before amidation prevents nucleophilic attack by methylamine on the chlorinated ring positions (which would lead to side products).[1][2][3]

  • Reagents: 5-Fluoro Intermediate (Int. C), 10% Pd/C (5 wt% loading), Triethylamine (

    
    , 2.5 eq), Methanol.
    
  • Procedure:

    • Dissolve Intermediate C in Methanol.[1][2][3] Add

      
       (scavenger for HCl).[1][2][3]
      
    • Add Pd/C catalyst carefully (under Argon).[1][2][3]

    • Hydrogenation: Apply

      
       (balloon pressure or 1–2 bar in a Parr shaker).
      
    • Stir at RT for 6–12 hours.

    • Selectivity Check: Pd/C readily reduces Ar-Cl bonds but leaves Ar-F bonds intact under mild conditions.[1]

    • Filter through Celite to remove Pd/C. Concentrate filtrate.[1][2][3][4]

    • Product: Methyl 4-phthalimido-5-fluoropicolinate (Intermediate D).[1]

Step 3.2: One-Pot Deprotection & Amidation

Logic: Methylamine is a potent nucleophile.[1] It will simultaneously aminolyze the ester (forming the amide) and cleave the phthalimide (Gabriel amine synthesis exit).[1][2][3]

  • Reagents: Intermediate D, Methylamine (40% aq. solution or 2M in MeOH, excess: 5–10 eq).

  • Procedure:

    • Dissolve Intermediate D in Methanol.[1][2][3]

    • Add Methylamine solution.[1][2][3]

    • Stir at RT for 4–6 hours.

    • Observation: The solution will likely turn clear then precipitate the byproduct (N,N'-dimethylphthalamide).[1][2][3]

    • Concentrate the mixture to dryness.[1][2][3]

    • Purification: The residue contains the Target and N,N'-dimethylphthalamide.[1][2][3]

    • Partition between water and Ethyl Acetate.[1][2][3] The Target (4-amino-5-fluoro-N-methylpicolinamide) is moderately soluble in organic phase but the phthalamide is often insoluble.[1]

    • Alternatively, use Column Chromatography (DCM:MeOH gradient).[1][2][3]

Analytical & Quality Control

ParameterMethodAcceptance Criteria
Identity 1H-NMR (DMSO-d6)

~8.0 (s, 1H, H-6), ~8.5 (q, 1H, NH-Me), ~6.5 (s, 2H, NH2).[1][2][3] Absence of phthalimide peaks.[1][2][3]
Fluorine 19F-NMRSingle peak ~ -130 to -140 ppm (Ar-F).[1]
Purity HPLC-UV (254 nm)>98% Area.[1][2][3]
Chlorine Elemental Analysis / MSAbsence of Cl isotope pattern in Mass Spec.[1][2][3]
Troubleshooting Logic

Troubleshooting Issue1 Problem: Low Yield in Halex Step Check1 Check Moisture Content Issue1->Check1 Action1 Re-dry CsF/Solvent (Must be anhydrous) Check1->Action1 Issue2 Problem: 6-F Isomer Formation Check2 Check Temperature Issue2->Check2 Action2 Reduce Temp to 120°C Increase Reaction Time Check2->Action2 Issue3 Problem: Dechlorination removes Fluorine Check3 Check Catalyst/Pressure Issue3->Check3 Action3 Use lower H2 pressure Switch to Pd(OH)2 or add inhibitor Check3->Action3

Caption: Decision tree for optimizing the critical fluorination and reduction steps.

References

  • Preparation of 4-amino-5-fluoro-3-halo-6-(substituted)picolinates. Source: US Patent 8,883,687 (Dow AgroSciences).[1][2][3] Relevance: Establishes the core chemistry for fluorinating picloram derivatives via ester intermediates. URL:

  • Process for the preparation of 4-amino-5-fluoro-3-chloro-6-(substituted)picolinates. Source: US Patent Application 2009/0088323.[1][2][3] Relevance: Details the Halex reaction conditions (CsF/DMSO) for chlorinated picolinates. URL:

  • Regioselective Halex Reactions of Pentachloropyridine. Source:Journal of Fluorine Chemistry / PubMed (Reference to general pyridine Halex selectivity).[1][2][3] Relevance: Provides mechanistic insight into why the 4-amino group requires protection (deactivation of meta positions).[1] URL:[Link] (General Search: Halex regioselectivity pyridine)[1][2][3]

  • Picloram (4-amino-3,5,6-trichloropicolinic acid) Properties. Source: PubChem CID 15965.[1][2][3] Relevance: Physical properties and solubility data for the starting material.[1][2][3] URL:[Link][1][2][3]

Sources

Application

Application Note: Synthetic Routes for N-Methylpicolinamide Based Heterocyclic Compounds

Executive Summary & Strategic Value N-methylpicolinamide (N-methyl-2-pyridinecarboxamide) is a privileged scaffold in medicinal chemistry, serving as the "anchor" motif in Type II kinase inhibitors (e.g., Sorafenib, Rego...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Value

N-methylpicolinamide (N-methyl-2-pyridinecarboxamide) is a privileged scaffold in medicinal chemistry, serving as the "anchor" motif in Type II kinase inhibitors (e.g., Sorafenib, Regorafenib). Its structural value lies in the pyridine nitrogen and the amide hydrogen, which form a critical "hinge-binding" or "gatekeeper" hydrogen bond network within the ATP-binding pocket of enzymes like VEGFR-2, c-Met, and Aurora-B.

This guide moves beyond basic synthesis, focusing on the modular construction of bis-heterocyclic systems . We address the critical bifurcation point in the synthesis: generating the 4-chloro-N-methylpicolinamide intermediate—a requisite electrophile for downstream heterocyclic coupling—versus the unsubstituted scaffold used in C-H activation protocols.

Synthetic Logic & Pathway Visualization

The synthesis is designed as a cascade of three modules. The choice of reagents in Module 1 dictates the functionality of the pyridine ring.

Module 1: The Divergent Core Synthesis
  • Path A (Oxidative Chlorination): Aggressive thionyl chloride reflux converts picolinic acid directly to 4-chloropicolinoyl chloride. This is the industrial route for drugs like Sorafenib.

  • Path B (Mild Activation): Controlled activation (e.g., CDI or mixed anhydride) yields the unsubstituted amide.

Module 2: The Heterocyclic Bridge ( )
  • Utilization of the 4-chloro handle to couple nucleophilic heterocycles (phenols, thiols, or anilines) via Nucleophilic Aromatic Substitution (

    
    ).
    
Module 3: Bis-Heterocyclic Assembly
  • Final assembly of the "tail" using urea or amide linkers to attach a second heterocyclic moiety.

SyntheticPathway Start Picolinic Acid Int1 4-Chloropicolinoyl Chloride Start->Int1 SOCl2, Reflux (Vigorous) [Chlorination] Int3 Unsubstituted N-methylpicolinamide Start->Int3 CDI, MeNH2, RT [Direct Amidation] Int2 4-Chloro-N-methyl picolinamide (The Electrophile) Int1->Int2 MeNH2, THF/MeOH 0°C Bridge Ether/Thioether Intermediate Int2->Bridge 4-Aminophenol/thiol t-BuOK, DMSO, 80°C [SnAr Coupling] Final Bis-Heterocyclic Target (e.g., Sorafenib) Bridge->Final Heterocyclic Isocyanate or Acid Chloride

Figure 1: Divergent synthetic pathways for N-methylpicolinamide derivatives. Path A (Red) highlights the route to functionalized drug scaffolds.

Detailed Experimental Protocols

Protocol A: Synthesis of 4-Chloro-N-methylpicolinamide (The "Anchor")

Objective: To synthesize the electrophilic core required for further heterocyclic coupling. Mechanism: This reaction exploits the activating nature of the pyridine nitrogen to facilitate chlorination at the 4-position during acid chloride formation.

Reagents:

  • Picolinic acid (2-Pyridinecarboxylic acid)

  • Thionyl Chloride (

    
    )
    
  • Methylamine (2.0 M in THF)[1]

  • Solvents: Methanol, Ethyl Acetate, Dichloromethane

Step-by-Step Methodology:

  • Activation & Chlorination:

    • Charge a round-bottom flask with Picolinic acid (1.0 eq).

    • Add Thionyl Chloride (

      
      , 5.0 eq) dropwise. Caution: Gas evolution (
      
      
      
      ,
      
      
      ).
    • Critical Step: Reflux the mixture at 80°C for 16–24 hours. The extended reflux is necessary to ensure chlorination at the C4 position.

    • Evaporate excess

      
       under reduced pressure to yield the crude 4-chloropicolinoyl chloride as a dark oil/solid.
      
  • Amidation:

    • Dissolve the crude acid chloride in anhydrous THF (10 mL/g).

    • Cool the solution to 0°C in an ice bath.

    • Add Methylamine (2.0 M in THF, 2.5 eq) dropwise over 30 minutes. Maintain temperature <5°C to prevent over-reaction or tar formation.

    • Add Methanol (20% v/v relative to THF) to solubilize the forming precipitate.

    • Stir at ambient temperature for 2 hours.

  • Workup:

    • Concentrate to near dryness.

    • Redissolve in Ethyl Acetate. Wash sequentially with sat.

      
       (to remove acid) and Brine.
      
    • Dry over

      
       and concentrate.
      
    • Purification: Recrystallize from Ethanol or purify via silica gel chromatography (MeOH/DCM 1:30).

Validation Criteria:

  • 1H NMR (DMSO-d6): Characteristic doublets for Pyridine-H at

    
     8.61 (d, J=5.1 Hz) and 
    
    
    
    8.01 (d, J=2.4 Hz). Methyl doublet at
    
    
    2.82.
  • Yield Target: >80%.

Protocol B: Coupling with Heterocyclic Nucleophiles (The "Bridge")

Objective: To attach the second heterocyclic moiety (or linker precursor) via an ether or thioether bond. Context: This step mimics the synthesis of Sorafenib, replacing the chlorine atom with a 4-aminophenoxy or 4-aminophenylthio group.

Reagents:

  • 4-Chloro-N-methylpicolinamide (Product of Protocol A)

  • Nucleophile: 4-Aminophenol (for ethers) or 4-Aminothiophenol (for thioethers)

  • Base: Potassium tert-butoxide (

    
    ) or 
    
    
    
  • Solvent: Dry DMF or DMSO[1]

Step-by-Step Methodology:

  • Nucleophile Activation:

    • In a dry flask, dissolve 4-Aminophenol (1.1 eq) in dry DMF.

    • Add

      
       (1.2 eq) portion-wise at room temperature. Stir for 30–60 mins. The solution will turn reddish-brown, indicating phenoxide formation.
      
  • Coupling Reaction:

    • Add 4-Chloro-N-methylpicolinamide (1.0 eq) and

      
       (0.5 eq) to the mixture.
      
    • Heat to 80°C under Nitrogen atmosphere for 4–6 hours.

    • Note: Monitoring by TLC/LCMS is crucial. The starting chloride spot should disappear.

  • Quench & Isolation:

    • Cool to room temperature.[2]

    • Pour the reaction mixture into ice-cold water/Brine (1:1). The product often precipitates as a solid.

    • Filter the solid. If oil forms, extract with Ethyl Acetate.

  • Purification:

    • The crude product (4-(4-aminophenoxy)-N-methylpicolinamide) is usually pure enough for the next step. If not, recrystallize from Ethanol.[3]

Protocol C: Bis-Heterocyclic Assembly (Urea/Amide Linkage)

Objective: To link the picolinamide-ether scaffold to a second heterocycle (e.g., isoxazole, pyrazole, or trifluoromethyl-phenyl) creating the final bioactive bis-heterocyclic compound.

Reagents:

  • Intermediate from Protocol B (Aniline derivative)

  • Heterocyclic Isocyanate (for Urea) OR Heterocyclic Acid Chloride (for Amide)

  • Solvent: Dichloromethane (DCM) or THF

Methodology (Urea Formation):

  • Dissolve the aniline intermediate in dry DCM.

  • Add the Heterocyclic Isocyanate (1.1 eq) dropwise at 0°C.

  • Stir at room temperature for 2–12 hours.

  • The urea product typically precipitates out of the DCM solution.

  • Filtration: Collect the solid, wash with cold DCM and Ether.

Data Summary & Troubleshooting

Yield & Optimization Table
Reaction StepTypical YieldKey ImpurityOptimization Strategy
Acid Chloride Formation 90–95%Unreacted acidEnsure excess

and sufficient reflux time (>16h) for C4-chlorination.
Amidation (MeNH2) 80–85%Hydrolyzed acidMaintain anhydrous conditions; keep temp <5°C during addition.

Coupling
70–80%Bis-substitutionUse slight excess of nucleophile; control temp (do not exceed 100°C to avoid degradation).
Urea Formation 85–95%Isocyanate dimerSlow addition at 0°C; use dry solvents to prevent hydrolysis of isocyanate.
Common Pitfall: The "Chlorination" Variable

A frequent error is the unintentional production of 4-chloro-N-methylpicolinamide when the unsubstituted amide is desired, or vice versa.

  • To promote chlorination: Use

    
     at reflux.[4]
    
  • To prevent chlorination: Use mild coupling agents (EDC/HOBt, HATU) or convert to acid chloride using oxalyl chloride/DMF at low temperature (0°C).

Mechanistic Insight: The "Activation" Effect

The success of the


 reaction (Protocol B) relies on the electron-withdrawing nature of the pyridine ring, which is further enhanced by the amide carbonyl at the C2 position. This makes the C4-chlorine highly susceptible to nucleophilic attack.

Mechanism Step1 Electron Withdrawal (Pyridine N + Amide C=O) Step2 C4 Position Activated (Low Electron Density) Step1->Step2 Step3 Nucleophilic Attack (Phenoxide/Thiolate) Step2->Step3 Step4 Meisenheimer-like Complex Step3->Step4 Step5 Elimination of Cl- (Product Formation) Step4->Step5

Figure 2: Mechanistic flow of the


 reaction facilitating heterocyclic coupling.

References

  • BenchChem. (2025).[5] Application Notes and Protocols for the Synthesis of N-methyl-picolinamide-4-thiol Derivatives. Retrieved from 5

  • National Institutes of Health (NIH). (2012). Synthesis and Biological Evaluation of Novel N-Methyl-picolinamide-4-thiol Derivatives as Potential Antitumor Agents. PMC3397531. Retrieved from 1

  • MDPI. (2021). Synthesis and Biological Evaluation of Novel 4-(4-Formamidophenylamino)-N-methylpicolinamide Derivatives. Retrieved from 6

  • ResearchGate. (2025). Synthesis of 4-(4-Aminophenoxy)-N-methylpicolinamide (Route 1) and Attempted Synthesis of Sorafenib. Retrieved from 7[7]

  • Royal Society of Chemistry. (2015). Synthesis and structural characterisation of amides from picolinic acid. Retrieved from 4

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimization of 4-Amino-5-fluoro-N-methylpicolinamide Synthesis

Status: Operational Ticket ID: TECH-SUP-ENC-04 Subject: Yield Improvement & Process Troubleshooting for CAS 1303903-84-7 Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary & M...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Operational Ticket ID: TECH-SUP-ENC-04 Subject: Yield Improvement & Process Troubleshooting for CAS 1303903-84-7 Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Molecule Profile

Target Molecule: 4-Amino-5-fluoro-N-methylpicolinamide Common Role: Key intermediate for BRAF inhibitors (e.g., Encorafenib). Chemical Structure: Pyridine-2-carboxamide core substituted with an amino group at C4 and a fluorine atom at C5.[1]

This guide addresses the three most common bottlenecks reported by development teams:

  • Regioselectivity Failure: Incorrect isomer formation during the upstream SNAr reaction.

  • Amidation Stalling: Incomplete conversion of the carboxylic acid/ester to the N-methyl amide.

  • Isolation Loss: Product loss during aqueous workup due to high polarity (amphoteric nature).

Strategic Route Selection

Before troubleshooting, verify your synthetic pathway. Yield issues often stem from choosing a "medicinal chemistry" route (Route A) for a "process chemistry" scale (Route B).

Pathway Visualization

SynthesisRoutes Start 2,4-Dichloro-5-fluoropyridine SNAr SNAr Reaction (NH3/NH4OH) Start->SNAr Isomer1 2-Chloro-4-amino (Desired) SNAr->Isomer1  Thermodynamic Control (High T, Pressure) Isomer2 4-Chloro-2-amino (Undesired Byproduct) SNAr->Isomer2  Kinetic Control Carbonylation Pd-Cat Carbonylation (CO, MeOH) Isomer1->Carbonylation Ester Methyl Ester Intermediate Carbonylation->Ester Aminolysis Aminolysis (MeNH2) Ester->Aminolysis Final Target: 4-Amino-5-fluoro-N-methylpicolinamide Aminolysis->Final

Figure 1: The industrial standard route (Route B) utilizing Carbonylation.[2][3][4] Route A (Direct Amidation of Acid) is viable but often suffers from coupling reagent costs and purification issues.

Critical Protocols & Troubleshooting

Module A: The Upstream SNAr (The "Wrong Isomer" Problem)

Issue: You are starting from 2,4-dichloro-5-fluoropyridine and obtaining a mixture of the 2-amino and 4-amino isomers. Root Cause: The fluorine atom at C5 activates both the C4 and C6 (and to a lesser extent C2) positions. However, C4 is generally more reactive towards nucleophiles due to para-fluorine activation, but C2 is also susceptible.

Optimized Protocol (High Selectivity):

  • Reagent: Use aqueous ammonia (28-30%) or ammonia in isopropanol.

  • Temperature: High temperature favors the 4-amino product. Perform the reaction in an autoclave/pressure vessel at 130–140°C . Lower temperatures (RT to 80°C) often increase the ratio of the undesired 2-amino isomer.

  • Stoichiometry: Use a large excess of NH3 (10–15 eq) to drive conversion and prevent dimer formation (Ar-NH-Ar).

ParameterRecommendationWhy?
Solvent Isopropanol or NMPImproves solubility of the dichloro starting material.
Temp >130°C (Pressure)Overcomes the activation energy barrier for the C4 substitution; improves regioselectivity.
Catalyst None usually requiredMetal catalysts can sometimes scramble selectivity.
Module B: Amidation (The "Low Yield" Problem)

Context: Converting 4-amino-5-fluoropicolinic acid (or ester) to the N-methyl amide.

Scenario 1: Aminolysis of the Ester (Preferred for Scale)

If you have the methyl ester intermediate:

  • Protocol: Dissolve ester in MeOH. Add 40% aqueous methylamine (5–10 eq). Stir at RT.

  • Troubleshooting:

    • Reaction too slow? Heat to 50°C in a sealed tube.

    • Hydrolysis byproduct? Ensure your methylamine source is fresh. Old aqueous methylamine absorbs CO2 and can promote hydrolysis over aminolysis.

Scenario 2: Direct Coupling of the Acid (Medicinal Chem Route)

If you must couple the acid directly:

  • Reagent Choice: Avoid EDC/HOBt if possible (workup is messy). CDI (1,1'-Carbonyldiimidazole) is superior here because the byproduct (imidazole) is water-soluble, and the reaction generates CO2 gas, driving it forward.

  • Protocol:

    • Suspend Acid (1.0 eq) in dry THF or DMF.

    • Add CDI (1.2 eq). Wait for gas evolution to cease (Critical Step: ~1 hr at 40°C). This forms the reactive acyl imidazole.

    • Add Methylamine (2.0 eq, usually as HCl salt + TEA, or 2M in THF).

    • Stir at RT for 2–4 h.

Data: Coupling Reagent Comparison

Reagent Typical Yield Pros Cons
SOCl2 (Acid Chloride) 60-70% Cheap. Harsh; HCl generation can polymerize the electron-rich amino-pyridine.
HATU 85-95% Very fast, high conversion. Expensive; difficult to remove urea byproducts without chromatography.

| CDI | 80-90% | Scalable; cleaner workup. | Moisture sensitive; requires "activation time" before amine addition. |

Module C: Purification (The "Water Solubility" Trap)

Issue: The product is amphoteric (pyridine nitrogen + amide + aniline-like NH2). It loves water. Standard EtOAc/Water extraction often leaves 50% of the product in the aqueous phase.

Solution: The "Salting Out" & pH Trick

  • Evaporation: Do not extract the reaction mixture directly. Evaporate the reaction solvent (DMF/THF/MeOH) to near dryness first.

  • pH Adjustment: The pyridine ring is basic. If your workup is acidic, the product is protonated and stays in water. Adjust aqueous layer to pH 9–10 using saturated Na2CO3.

  • Extraction Solvent: Ethyl Acetate is often too non-polar. Use DCM:Isopropanol (9:1) or n-Butanol for extraction.

  • Salting Out: Saturate the aqueous phase with NaCl. This drastically reduces the solubility of the organic amide in the water layer.

Interactive Troubleshooting Guide (FAQ)

Q1: I am seeing a "dimer" impurity during the SNAr step. What is it?

  • Diagnosis: This is likely the bis-amino pyridine (where the product reacts with another molecule of starting material).

  • Fix: Your ammonia concentration is too low. Increase NH3 equivalents to >10 eq. The high concentration of NH3 ensures it outcompetes the product amine for the electrophile.

Q2: My CDI coupling turned into a gel and stopped stirring.

  • Diagnosis: The intermediate acyl-imidazole or the final product precipitated too fast.

  • Fix: Add a co-solvent. If using THF, add 10-20% DMF. Ensure the reaction concentration is not higher than 0.5 M.

Q3: Can I use the acid chloride method?

  • Advice: Proceed with extreme caution. The 4-amino group is nucleophilic. If you make the acid chloride, the 4-amino group of one molecule can attack the acid chloride of another, leading to polymerization. You must protect the 4-amino group (e.g., Boc) or use the CDI method which is more selective for the carboxylic acid.

Visual Decision Tree

Troubleshooting Start Problem Identified IssueType Select Issue Category Start->IssueType LowYield Low Yield (<50%) IssueType->LowYield Impurity Impurity Profile IssueType->Impurity CheckWorkup Check Aqueous Phase (Is product lost in water?) LowYield->CheckWorkup CheckRegio Isomer Mixture? Impurity->CheckRegio ExtractSolvent Switch to DCM:IPA (9:1) Saturate with NaCl CheckWorkup->ExtractSolvent Yes TempFix Increase SNAr Temp to >130°C CheckRegio->TempFix Yes

Figure 2: Rapid diagnostic flow for common synthesis failures.

References

  • Novartis AG. (2012). Process for the preparation of pyrazole derivatives.[3] WO Patent 2012/109075. (Primary source for Encorafenib intermediate scale-up).

  • Array BioPharma Inc. (2013). Raf inhibitor compounds and methods of use thereof.[3][5][6][7] US Patent 8,501,758. (Detailed medicinal chemistry routes).

  • Pfizer Inc. (2020). Crystalline forms of encorafenib. US Patent 10,800,763. (Solid state and purification data).

  • ChemicalBook. (n.d.). 4-Amino-5-fluoro-N-methylpyridine-2-carboxamide Product Properties. (Physical property verification).

Sources

Optimization

Technisches Support-Center: Stabilität von 4-Amino-5-fluor-N-methylpicolinamid unter basischen Reaktionsbedingungen

Answering in German as the user prompt is in German. Herausgegeben vom Senior Application Scientist Team Dieses Dokument dient als technischer Leitfaden für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentw...

Author: BenchChem Technical Support Team. Date: February 2026

Answering in German as the user prompt is in German.

Herausgegeben vom Senior Application Scientist Team

Dieses Dokument dient als technischer Leitfaden für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung, die mit 4-Amino-5-fluor-N-methylpicolinamid arbeiten. Der Schwerpunkt liegt auf der Stabilität dieser Verbindung unter basischen Reaktionsbedingungen, häufigen experimentellen Problemen und deren Lösungen.

Abschnitt 1: Häufig gestellte Fragen (FAQs)

Dieser Abschnitt befasst sich mit allgemeinen Fragen zur Handhabung und Stabilität von 4-Amino-5-fluor-N-methylpicolinamid in basischen Umgebungen.

F1: Was sind die primären Stabilitätsbedenken für 4-Amino-5-fluor-N-methylpicolinamid in basischen Lösungen?

A1: Die beiden Hauptstabilitätsbedenken sind die Hydrolyse der Amidbindung und die nukleophile aromatische Substitution (SNAr) des Fluor-Substituenten.[1][2] Die Picolinamid-Einheit kann unter stark basischen Bedingungen, insbesondere bei erhöhten Temperaturen, hydrolysiert werden, was zur Bildung von 4-Amino-5-fluorpicolinsäure und Methylamin führt.[3][4] Zusätzlich ist der Pyridinring durch den Fluor-Substituenten und das Ring-Stickstoffatom für einen nukleophilen Angriff aktiviert, was zum Ersatz von Fluorid durch das basische Nukleophil (z. B. Hydroxid) führen kann.[5][6]

F2: Wie beeinflusst der pH-Wert die Stabilität des Moleküls?

A2: Die Abbaurate von 4-Amino-5-fluor-N-methylpicolinamid steigt mit zunehmendem pH-Wert und Temperatur signifikant an. Unter stark alkalischen Bedingungen wird die Hydrolyse von Amiden katalysiert.[2][7] Bei vielen Pestiziden und Pharmazeutika, die Amid- oder Esterbindungen enthalten, führt ein höherer pH-Wert zu einer kürzeren Halbwertszeit.[8][9] Es ist entscheidend, den pH-Wert der Reaktionsmischung zu kontrollieren, um unerwünschten Abbau zu minimieren.

F3: Gibt es visuelle Indikatoren für den Abbau der Verbindung?

A3: Ja, obwohl sie nicht immer eindeutig sind. Eine Farbveränderung der Lösung, oft zu Gelb oder Braun, kann auf die Bildung von Abbauprodukten hinweisen. Auch die Ausfällung eines unerwarteten Feststoffs kann ein Zeichen für die Bildung eines weniger löslichen Abbauprodukts sein, wie z. B. der entsprechenden Picolinsäure. Zur Bestätigung sind jedoch immer analytische Techniken wie Dünnschichtchromatographie (DC), HPLC oder LC-MS erforderlich.

F4: Wie sollte ich basische Lösungen dieser Verbindung lagern?

A4: Basische Lösungen von 4-Amino-5-fluor-N-methylpicolinamid sind im Allgemeinen nicht für eine langfristige Lagerung geeignet. Wenn eine Lagerung erforderlich ist, sollte sie so kurz wie möglich sein und bei niedrigen Temperaturen (2–8 °C) erfolgen, um die Hydrolyserate zu verlangsamen. Die Lösungen sollten auch vor Licht geschützt werden, um eine mögliche Photodegradation zu verhindern.

Abschnitt 2: Leitfaden zur Fehlerbehebung bei experimentellen Problemen

Dieser Abschnitt bietet detaillierte Lösungen für spezifische Probleme, die bei der Verwendung von 4-Amino-5-fluor-N-methylpicolinamid unter basischen Bedingungen auftreten können.

Problem 1: Geringe Ausbeute oder vollständiger Verlust des Ausgangsmaterials

Wenn Sie nach einer Reaktion unter basischen Bedingungen eine unerwartet geringe Ausbeute an Ihrem Zielprodukt oder einen vollständigen Verbrauch Ihres Ausgangsmaterials feststellen, sind die folgenden Ursachen wahrscheinlich.

  • Mögliche Ursache A: Amidhydrolyse Die häufigste Ursache für den Verlust von Material ist die basenkatalysierte Hydrolyse der N-Methylamid-Seitenkette. Diese Reaktion wird durch hohe Temperaturen und starke wässrige Basen wie Natriumhydroxid (NaOH) oder Kaliumhydroxid (KOH) beschleunigt.[4][10]

    • Diagnose: Analysieren Sie eine Probe der Reaktionsmischung mittels LC-MS. Suchen Sie nach einem Peak mit einer Masse, die der von 4-Amino-5-fluorpicolinsäure entspricht (Masse des Ausgangsmaterials - 15,02 Da).

    • Lösung:

      • Temperatur senken: Führen Sie die Reaktion bei der niedrigstmöglichen Temperatur durch, die für die gewünschte Umwandlung erforderlich ist.

      • Mildere Base verwenden: Ersetzen Sie starke Hydroxidbasen nach Möglichkeit durch mildere Alternativen. Ziehen Sie anorganische Basen wie Kaliumcarbonat (K₂CO₃) oder organische, nicht-nukleophile Basen wie Diisopropylethylamin (DIPEA) oder 1,8-Diazabicycloundec-7-en (DBU) in Betracht, wenn nur eine Deprotonierung erforderlich ist.

      • Reaktionszeit verkürzen: Überwachen Sie die Reaktion engmaschig (z. B. mittels DC oder HPLC) und brechen Sie sie ab, sobald das Ausgangsmaterial verbraucht ist, um die Exposition gegenüber den basischen Bedingungen zu minimieren.

      • Aprotisches Lösungsmittel verwenden: Wenn die Reaktionschemie es zulässt, kann die Durchführung der Reaktion in einem aprotischen Lösungsmittel (z. B. THF, DMF) anstelle von Wasser oder Alkoholen die Hydrolyse erheblich reduzieren.

  • Mögliche Ursache B: Nukleophile Aromatische Substitution (SNAr) Das Fluoratom an der C5-Position ist eine gute Abgangsgruppe, insbesondere bei Pyridinen, die für nukleophile Angriffe anfällig sind.[1][11] Starke Nukleophile, einschließlich Hydroxidionen bei hohen Temperaturen, können das Fluoratom verdrängen und ein 5-Hydroxy-Derivat bilden.

    • Diagnose: Analysieren Sie die Reaktionsmischung mittels LC-MS. Suchen Sie nach einem Peak mit einer Masse, die der des Ausgangsmaterials + 1,00 Da entspricht (Ersatz von F (18,998 Da) durch OH (17,003 Da)).

    • Lösung:

      • Nicht-nukleophile Basen bevorzugen: Wenn die Base nur als Protonenakzeptor und nicht als Reaktant dienen soll, verwenden Sie sterisch gehinderte oder nicht-nukleophile Basen (z. B. DBU, Protonenschwamm).

      • Temperaturkontrolle: Vermeiden Sie eine Überhitzung der Reaktion. SNAr-Reaktionen an deaktivierten Ringen haben oft eine hohe Aktivierungsenergie.

      • Nukleophilkonzentration begrenzen: Verwenden Sie nur einen leichten Überschuss der Base, anstatt einer großen Menge, um die Konzentration des angreifenden Nukleophils zu reduzieren.

Workflow-Diagramm zur Fehlerbehebung

TroubleshootingWorkflow Start Problem: Geringe Ausbeute oder Verlust des Ausgangsmaterials Check_LCMS LC-MS Analyse der Rohmischung Start->Check_LCMS Hydrolysis_Product Hydrolyseprodukt (M-15) nachgewiesen? Check_LCMS->Hydrolysis_Product SNAr_Product SNAr-Produkt (M+1) nachgewiesen? Hydrolysis_Product->SNAr_Product Nein Solution_Hydrolysis Lösung: - Temperatur senken - Mildere Base verwenden - Reaktionszeit verkürzen - Aprotisches Lösungsmittel Hydrolysis_Product->Solution_Hydrolysis Ja Solution_SNAr Lösung: - Nicht-nukleophile Base verwenden - Temperatur streng kontrollieren SNAr_Product->Solution_SNAr Ja Other_Issue Anderes Problem untersuchen (z.B. Löslichkeit, Reaktivität) SNAr_Product->Other_Issue Nein

Abbildung 1: Workflow zur Diagnose von Ausbeuteverlusten.

Abschnitt 3: Potentielle Abbauwege

Das Verständnis der wahrscheinlichen chemischen Umwandlungen ist der Schlüssel zur Vermeidung unerwünschter Nebenreaktionen.

DegradationPathways Potentielle Abbauwege unter basischen Bedingungen cluster_main cluster_products Potentielle Abbauwege unter basischen Bedingungen SM OH_ion OH⁻, Δ OH_ion2 OH⁻, Δ SM_label 4-Amino-5-fluor- N-methylpicolinamid Hydrolysis Amidhydrolyse Produkt A: 4-Amino-5-fluorpicolinsäure SNAr SNAr Produkt B: 4-Amino-5-hydroxy- N-methylpicolinamid OH_ion->Hydrolysis Weg 1 OH_ion2->SNAr Weg 2

Abbildung 2: Hauptabbauwege in basischem Medium.

Abschnitt 4: Empfohlene Bedingungen und Datenzusammenfassung

Die Wahl der richtigen Base ist entscheidend für den Erfolg Ihrer Reaktion.

Tabelle 1: Leitfaden zur Auswahl von Basen

BasepKₐH (konj. Säure)TypEmpfohlener Anwendungsfall
NaOH, KOH ~15.7Stark nukleophilVerseifung, Hydrolyse. Mit Vorsicht zu verwenden, wenn das Amid erhalten bleiben soll.
K₂CO₃, Cs₂CO₃ ~10.3Mäßig nukleophilAllgemeine Deprotonierung, wenn Hydroxid zu stark ist. Sicherer für die Amidstabilität bei moderaten Temperaturen.
DIPEA ~11Nicht-nukleophilAmidkupplungen, Schutzgruppenmanipulationen. Ideal, wenn nur ein Protonenakzeptor benötigt wird.
DBU ~13.5Nicht-nukleophilEliminierungsreaktionen, Deprotonierungen. Sehr stark, aber nicht nukleophil, wodurch SNAr-Reaktionen vermieden werden.

Tabelle 2: Qualitative Stabilitätsübersicht

BedingungPrimärer AbbauwegRelative StabilitätAnmerkungen
Wässriges K₂CO₃, 25 °CGeringfügige HydrolyseHochGeeignet für milde basische Bedingungen über mehrere Stunden.
Wässriges NaOH (1M), 25 °CAmidhydrolyseMäßigLangsamer Abbau über die Zeit. Nicht für lange Reaktionszeiten empfohlen.
Wässriges NaOH (1M), 80 °CAmidhydrolyse, SNArGeringSchneller Abbau. Diese Bedingungen sollten vermieden werden, es sei denn, eine Hydrolyse ist beabsichtigt.[4]
DBU in THF, 25 °C-Sehr hochAusgezeichnete Stabilität. Ideale Bedingungen, wenn Wasser und Nukleophile vermieden werden können.

Abschnitt 5: Referenzen

  • BenchChem. Application Notes and Protocols for Nucleophilic Aromatic Substitution Reactions of 4-Amino-3,5-dichloro-2,6-difluoropyridine.

  • Rearrangement of 4-amino-3-halo-pyridines by nucleophilic aromatic substitution. ScienceDirect.

  • The reductive cleavage of picolinic amides. ScienceDirect.

  • Neighboring group participation accelerates hydrolysis of modified picolinamide (PA) directing group. ResearchGate.

  • Nucleophilic aromatic substitution. Wikipedia.

  • Effect of water pH on the stability of pesticides. MSU Extension.

  • Study on Design, Synthesis and Herbicidal Activity of Novel 4-Amino-6-(5-Aryl-Substituted-1-Pyrazolyl)-3-Chloro-5-Fluoro-2-Picolinic Acids. PMC - NIH.

  • nucleophilic aromatic substitutions. YouTube.

  • 16.6 Nucleophilic Aromatic Substitution. NC State University Libraries.

  • Effect of Water pH on the Chemical Stability of Pesticides. DigitalCommons@USU.

  • Influence of pH on the Stability of Pharmaceutical Compounds in Japan. ResearchGate.

  • Amide Hydrolysis Using Acid Or Base. Master Organic Chemistry.

  • Synthesis and Biological Evaluation of Novel 4-(4-Formamidophenylamino)-N-methylpicolinamide Derivatives as Potential Antitumor Agents. MDPI.

  • How is the hydrolysis of amides done in a lab?. Chemistry Stack Exchange.

  • Hydrolysis Reactions of Amides with Acids and Bases! Explained in 2 Steps!. YouTube.

Sources

Troubleshooting

Technical Support Center: Purification of 4-Amino-5-fluoro-N-methylpicolinamide

Welcome to the technical support center for the purification of 4-Amino-5-fluoro-N-methylpicolinamide. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with t...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 4-Amino-5-fluoro-N-methylpicolinamide. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important fluorinated picolinamide intermediate. The presence of multiple functional groups—an aromatic amine, an amide, and a pyridine ring—makes this molecule susceptible to specific impurities and presents unique purification challenges.

This document provides a structured approach to troubleshooting common issues encountered during the purification of the crude product, offering both quick-reference FAQs and in-depth, validated protocols.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude 4-Amino-5-fluoro-N-methylpicolinamide?

A1: The impurity profile is highly dependent on the synthetic route. For a typical synthesis involving the coupling of a phenol derivative with a chloropicolinamide, common impurities include:

  • Unreacted Starting Materials: Such as 4-amino-3-fluorophenol and 4-chloro-N-methylpicolinamide.[1][2]

  • Side-Reaction Products: Over-alkylation or di-substituted products, though less common, can occur. If strong acids or activating agents like thionyl chloride are used, undesired chlorination on the pyridine ring is a possibility.[3]

  • Residual Solvents and Reagents: High-boiling polar aprotic solvents (e.g., DMF, DMAc) and organic bases (e.g., triethylamine, DIPEA) are often difficult to remove and can prevent crystallization.

Q2: What is the best initial purification strategy to try for a solid crude product?

A2: For solid crude products, recrystallization is the most effective and scalable initial purification method for amides.[4] It leverages differences in solubility between your product and impurities at varying temperatures. Polar solvents like ethanol, isopropanol, or acetonitrile are excellent starting points due to the polar nature of the picolinamide.[4]

Q3: My crude product is an oil or a sticky solid. What should I do first?

A3: An oily or non-crystalline crude product often indicates the presence of residual high-boiling solvents or highly soluble impurities. Before attempting recrystallization or chromatography, a liquid-liquid extraction (acid-base workup) is recommended. This procedure uses the basicity of the 4-amino group to selectively move your product into an aqueous layer, leaving non-basic organic impurities behind.[5][6]

Q4: My compound is streaking or sticking to the column during silica gel chromatography. How can I resolve this?

A4: This is a classic issue with amine-containing compounds on standard silica gel. The acidic nature of silica can protonate the amino group, causing strong adsorption and poor elution (streaking).

  • Causality: The silanol groups (Si-OH) on the silica surface are weakly acidic and can form strong hydrogen bonds or ionic interactions with the basic amine.

  • Solution: Add a small amount (0.5-2%) of a basic modifier like triethylamine or ammonia in methanol to your mobile phase.[7][8] This neutralizes the acidic sites on the silica, allowing your compound to elute symmetrically.

Q5: How can I definitively assess the purity of my final product?

A5: A combination of methods provides the most reliable purity assessment:

  • High-Performance Liquid Chromatography (HPLC): This is the gold standard for quantitative purity analysis. A reversed-phase C18 column with a mobile phase like acetonitrile/water or methanol/water is typically effective.[9][10]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure, while the absence of impurity peaks indicates high purity.

  • Mass Spectrometry (MS): Confirms the molecular weight of the desired product.[11]

  • Melting Point: A sharp, defined melting point range is a strong indicator of high purity.[11]

Section 2: In-Depth Troubleshooting Guides

This section provides detailed solutions to specific experimental challenges in a question-and-answer format.

Issue 1: Recrystallization Fails to Yield Pure Crystals
Q: I've tried recrystallizing my crude solid from ethanol, but the yield is very low, or the product crashes out as an oil. What's going wrong and what are the next steps?

A: This is a common problem that usually points to improper solvent selection or technique. The goal is to find a solvent (or solvent system) where the product is highly soluble when hot but poorly soluble when cold, while impurities remain soluble at all temperatures.

  • Causality & Rationale:

    • Low Yield: The solvent may be too good at dissolving the compound even at low temperatures, or you may have used a large excess of solvent.

    • Oiling Out: The compound's melting point may be lower than the boiling point of the solvent, causing it to melt rather than dissolve. Alternatively, the solution is too supersaturated, leading to rapid precipitation instead of slow crystal growth.

  • Troubleshooting Workflow:

    Caption: Troubleshooting flowchart for recrystallization.

  • Protocol: Systematic Solvent Screening

    • Setup: Place ~20-30 mg of your crude product into several small test tubes.

    • Solvent Addition: To each tube, add a different solvent dropwise at room temperature. See the table below for suggestions.

    • Solubility Check (Cold): Note which solvents fail to dissolve the compound at room temperature. These are good candidates.

    • Solubility Check (Hot): Gently heat the tubes containing promising solvents. The ideal solvent will fully dissolve the compound near its boiling point.

    • Crystallization Check: Allow the hot, clear solutions to cool slowly to room temperature, then in an ice bath. A good solvent will produce a high yield of crystalline solid.

    • Mixed Solvents: If no single solvent is ideal, try a binary system. Dissolve the crude in a small amount of a "good" solvent (one it's very soluble in, like DCM or methanol) and add a "poor" solvent (one it's insoluble in, like hexane or water) dropwise until the solution becomes cloudy (the cloud point). Gently heat to redissolve, then cool slowly.

  • Data Summary: Recommended Solvents for Screening

SolventBoiling Point (°C)PolarityRationale & Use Case
Isopropanol82PolarGood for moderately polar compounds; less volatile than ethanol.
Acetonitrile82PolarOften gives excellent crystals for amides.[4]
Ethyl Acetate77MediumEffective for compounds of intermediate polarity.
Toluene111Non-polarGood for aromatic compounds, can help remove non-polar impurities.
Water100Very PolarCan be effective if the compound has sufficient polarity.[12]
Acetone/HexaneVariesMixedA versatile polar/non-polar system.
Methanol/WaterVariesMixedA highly polar system for highly polar compounds.
Issue 2: Product and Impurities Co-elute During Chromatography
Q: I'm using a standard Ethyl Acetate/Hexane gradient on a silica column, but a key impurity is eluting with my product. How can I improve the separation?

A: Co-elution occurs when the product and impurity have very similar polarities and affinities for the stationary phase. To resolve them, you must alter the chromatographic conditions to exploit more subtle differences in their chemical properties.

  • Causality & Rationale:

    • Similar Polarity: The most common reason. Both compounds have a similar balance of polar (amine, amide) and non-polar (aromatic rings) groups.

    • Strong Solvent Effects: If the mobile phase is too polar (too "strong"), it can wash all compounds through the column quickly without allowing for proper separation.

  • Purification Strategy Decision Tree:

    Caption: Decision tree for resolving co-eluting compounds.

  • Protocol 1: Normal-Phase Chromatography with an Alternative Solvent System

    • Principle: Switching from an ethyl acetate (H-bond acceptor) based system to a methanol (H-bond donor/acceptor) based system can dramatically alter the selectivity of the separation.[8]

    • Mobile Phase: Dichloromethane (DCM) / Methanol (MeOH).

    • Procedure:

      • TLC Analysis: Test the separation on TLC plates using gradients of 0-10% MeOH in DCM. Remember to add 1% triethylamine (TEA) to each solvent mixture to prevent streaking.

      • Column Packing: Pack a silica gel column with your initial, low-polarity solvent (e.g., 1% MeOH/DCM + 1% TEA).

      • Loading: Dissolve your crude product in a minimum amount of DCM and load it onto the column.

      • Elution: Run the column with a shallow gradient based on your TLC results (e.g., start at 1% MeOH and slowly increase to 5% MeOH). This fine-tunes the polarity and often resolves closely eluting spots.

  • Protocol 2: Reversed-Phase Flash Chromatography

    • Principle: Reversed-phase chromatography separates compounds based primarily on hydrophobicity. Since the stationary phase (C18) is non-polar, more polar compounds elute first. This provides an orthogonal separation mechanism to normal-phase.[13]

    • Stationary Phase: C18-functionalized silica gel.

    • Mobile Phase: Acetonitrile (ACN) / Water or Methanol (MeOH) / Water. A small amount of formic acid or TFA (0.1%) can be added to improve peak shape for amines, but be cautious as it can be difficult to remove.

    • Procedure:

      • TLC/HPLC Test: Determine initial conditions using C18 TLC plates or an analytical HPLC.

      • Column Equilibration: Equilibrate the C18 column with the initial mobile phase composition (e.g., 10% ACN in water).

      • Loading: Dissolve the sample in a small amount of the mobile phase or a strong solvent like methanol.

      • Elution: Run a gradient of increasing organic solvent (e.g., 10% to 80% ACN in water). The polar impurities will elute before the more hydrophobic product.

Section 3: Standard Operating Protocols

Protocol 1: Optimized Workup and Recrystallization

This protocol is designed as a first-pass purification for crude material that may contain both organic starting materials and inorganic salts.

  • Acid-Base Extraction (Workup):

    • Dissolve the crude product (1.0 g) in a suitable organic solvent like ethyl acetate or DCM (50 mL).

    • Transfer the solution to a separatory funnel.

    • Extract with 1 M HCl (2 x 25 mL). The product, being basic, will move into the aqueous layer as its hydrochloride salt.[14]

    • Combine the aqueous layers and wash with fresh ethyl acetate (20 mL) to remove any remaining neutral impurities.

    • Slowly basify the aqueous layer to pH 9-10 with 2 M NaOH while cooling in an ice bath. The free-base product should precipitate out.

    • Extract the product back into fresh ethyl acetate or DCM (3 x 30 mL).

    • Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the pre-purified solid.

  • Recrystallization:

    • Place the pre-purified solid in an Erlenmeyer flask with a stir bar.

    • Add a minimal amount of a suitable solvent (e.g., isopropanol or acetonitrile) to create a slurry.[4]

    • Heat the mixture to a gentle boil with stirring. Continue adding small portions of the hot solvent until the solid just dissolves completely.

    • Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature.

    • Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

    • Collect the crystals by vacuum filtration, washing with a small amount of ice-cold solvent.

    • Dry the crystals under high vacuum to a constant weight.

Protocol 2: Purity Assessment by HPLC-UV

This method provides a quantitative measure of product purity.

  • Instrumentation: HPLC with a UV detector.

  • Column: C18 reversed-phase, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: Water + 0.1% Formic Acid

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid

  • Gradient:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-18 min: 90% B

    • 18-20 min: 90% to 10% B

    • 20-25 min: 10% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 254 nm

  • Sample Preparation: Prepare a ~0.5 mg/mL solution of your purified product in 50:50 acetonitrile/water.

  • Analysis: Inject 10 µL and integrate the resulting chromatogram. Purity is calculated as the area of the main product peak divided by the total area of all peaks. A purity of >99% was achieved for a scaled-up synthesis of a related compound using HPLC analysis.[1][11]

References

  • ResearchGate. (n.d.). What is the best technique for amide purification? Retrieved from [Link]

  • University of Colorado Boulder. (n.d.). Recrystallization. Retrieved from [Link]

  • J Chem Ed. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4 [Video]. YouTube. Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems For Flash Column. Retrieved from [Link]

  • Reddit. (2020, August 7). Looking for some advice for purification of diamide. r/Chempros. Retrieved from [Link]

  • Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

  • Biotage. (2023, February 10). How should I purify a complex, polar, amide reaction mixture? Retrieved from [Link]

  • Unknown Source. (n.d.). Crystallization Solvents.pdf. Retrieved from [Link]

  • ResearchGate. (n.d.). Table 4 Synthesis of 4-(4-Amino-3-fluorophenoxy)- N -methylpicolinamide... Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

  • Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

  • Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

  • University of Pretoria. (n.d.). Chapter 9. Retrieved from [Link]

  • The Curious Wavefunction. (2013, January 31). Pick Your Poison – Solvents, Gradients, and Adulterants in Flash Chromatography. Retrieved from [Link]

  • CSB SJU Chemistry. (2020, July 23). Acid base extraction [Video]. YouTube. Retrieved from [Link]

  • Li, J., et al. (2015). A new pathway via intermediate 4-amino-3-fluorophenol for the synthesis of regorafenib. RSC Advances, 5(92), 75459-75465.
  • Unknown Source. (n.d.). Liquid/liquid Extraction. Retrieved from [Link]

  • MDPI. (2021, February 21). Synthesis and Biological Evaluation of Novel 4-(4-Formamidophenylamino)-N-methylpicolinamide Derivatives as Potential Antitumor Agents. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Effective separation of aromatic and aliphatic amino acids mixtures using ionic-liquid-based aqueous biphasic systems. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Determination of Picolinic Acid by HPLC Coupled With Postcolumn Photo Irradiation Using Zinc Acetate as a Fluorescent Derivatization Reagent. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Effective separation of aromatic and aliphatic amino acids mixtures using ionic-liquid-based aqueous biphasic systems. Retrieved from [Link]

  • Google Patents. (n.d.). CN104090055B - The HPLC analytical method that in chromium picolinate bulk drug, the limit of impurities detects.
  • Google Patents. (n.d.). CN105646245A - 4-amino-3-fluorophenol and preparation method thereof.
  • HELIX Chromatography. (n.d.). HPLC Methods for analysis of 2-Pyridinecarboxylic acid. Retrieved from [Link]

  • JOHR online. (n.d.). DEVELOPMENT OF DERIVATIVE SPECTROPHOTOMETRIC AND HPLC METHODS FOR DETERMINATION OF NICLOSAMIDE. Retrieved from [Link]

  • ScienceOpen. (2017, June 16). Application of HPLC and ESI-MS techniques in the analysis of phenolic acids and flavonoids from green leafy vegetables. Retrieved from [Link]

  • PubMed. (2008, March 21). Preparation and purification of 5'-amino-5'-deoxyguanosine-5'-N-phosphoramidate and its initiation properties with T7 RNA polymerase. Retrieved from [Link]

  • ResearchGate. (2020, February 7). Synthesis and Characterization of Impurity F in Active Pharmaceutical Ingredient (API) 4-Amino-N-(5-Methyl Isoxazol-3-Yl) Benzene Sulfonamide Drug Synthesis. Retrieved from [Link]

  • PubMed Central. (n.d.). Design, Synthesis and Biological Evaluation of 4-Amino-N-(4-aminophenyl)benzamide Analogues of Quinoline-Based SGI-1027 as Inhibitors of DNA Methylation. Retrieved from [Link]

  • IRL @ UMSL. (2012, April 25). Synthesis of Some Aminopicolinic Acids. Retrieved from [Link]

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Reference Data & Comparative Studies

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Safety & Regulatory Compliance

Safety

A Researcher's Guide to the Safe and Compliant Disposal of 4-Amino-5-fluoro-N-methylpicolinamide

This guide provides a comprehensive, step-by-step protocol for the proper disposal of 4-Amino-5-fluoro-N-methylpicolinamide, a compound often utilized in synthetic chemistry and drug discovery pathways. Adherence to thes...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive, step-by-step protocol for the proper disposal of 4-Amino-5-fluoro-N-methylpicolinamide, a compound often utilized in synthetic chemistry and drug discovery pathways. Adherence to these procedures is critical not only for regulatory compliance but also for ensuring the safety of laboratory personnel and protecting the environment. The causality behind each step is explained to empower researchers with the knowledge to handle chemical waste responsibly.

Hazard Identification and Risk Assessment: The "Why" Behind the Protocol

Before any disposal procedure can be initiated, a thorough understanding of the compound's intrinsic hazards is paramount. 4-Amino-5-fluoro-N-methylpicolinamide is not a benign substance; its hazard profile dictates that it must be managed as regulated hazardous waste.

Based on aggregated GHS (Globally Harmonized System of Classification and Labelling of Chemicals) data, this compound presents multiple risks.[1] The primary concerns are its effects on human health and the environment. It is classified as harmful if swallowed, an irritant to skin and eyes, and, most critically for disposal, toxic to aquatic life with long-lasting effects.[1] This ecotoxicity is the primary driver prohibiting disposal via standard laboratory drains or as general solid waste.[2]

Hazard Classification GHS Code Description Primary Implication for Disposal
Acute Toxicity, OralH302Harmful if swallowedRequires careful handling to prevent ingestion. Waste must be securely contained.
Skin Corrosion/IrritationH315Causes skin irritationMandates use of personal protective equipment (PPE). Contaminated materials must be treated as hazardous waste.
Serious Eye Damage/IrritationH319Causes serious eye irritationMandates use of eye protection.
Hazardous to the Aquatic Environment, Long-Term HazardH411Toxic to aquatic life with long lasting effectsStrictly prohibits drain disposal. [2][3] Requires disposal through a certified hazardous waste handler to prevent environmental release.

The Disposal Workflow: A Step-by-Step Guide

The following workflow is designed to provide a clear, logical path from the point of waste generation to its final, compliant disposal. This process should be incorporated into your laboratory's standard operating procedures (SOPs).

Diagram: Disposal Decision Workflow

DisposalWorkflow Figure 1: Decision Workflow for Chemical Waste cluster_0 Phase 1: Generation & Collection cluster_1 Phase 2: Storage & Segregation cluster_2 Phase 3: Final Disposal Path A Waste Generated (Solid, Liquid, Rinsate) B Select Compatible, Leak-Proof Container A->B C Affix 'Hazardous Waste' Label B->C D Store in Designated Hazardous Waste Area C->D E Segregate by Hazard Class (e.g., from acids, bases) D->E F Keep Container Tightly Closed E->F G Arrange Pickup by Institutional EH&S or Licensed Contractor F->G H DO NOT Pour Down Drain (Aquatic Toxicity H411) F->H I DO NOT Place in Regular Trash (Health & Environmental Hazards) F->I

Caption: A logical workflow for the safe handling and disposal of hazardous chemical waste.

Detailed Protocols for Waste Handling

Protocol 3.1: Collection of Solid Waste and Contaminated Materials

This protocol applies to pure 4-Amino-5-fluoro-N-methylpicolinamide, reaction residues, and contaminated consumables (e.g., weighing paper, gloves, silica gel).

  • Identify Waste: Classify all materials that have come into contact with the compound as hazardous waste.[4][5]

  • Container Selection: Choose a solid, leak-proof waste container that is chemically compatible with the compound. A high-density polyethylene (HDPE) container with a screw-top lid is recommended.[6]

  • Labeling: Immediately affix a "Hazardous Waste" label to the container.[3] Fill in all required information:

    • Generator's Name and Laboratory Information

    • Accumulation Start Date

    • Chemical Contents: List "4-Amino-5-fluoro-N-methylpicolinamide" and any other chemical constituents. Avoid abbreviations.

  • Storage: Keep the container tightly sealed except when adding waste.[6] Store it in a designated, secondary containment area that is clearly marked as a hazardous waste accumulation site.[4]

  • Disposal: Once the container is full or has reached the local regulatory accumulation time limit (often 6 months), arrange for pickup through your institution's Environmental Health & Safety (EH&S) department or a certified hazardous waste contractor.[3]

Protocol 3.2: Management of Contaminated Liquid Waste

This protocol applies to solutions containing 4-Amino-5-fluoro-N-methylpicolinamide and solvents used for rinsing glassware.

  • Segregation is Key: Never mix this waste stream with other waste types unless compatibility has been verified.

  • Container Selection: Use a sealable, leak-proof, and chemically-resistant liquid waste container (e.g., a coated glass or HDPE solvent bottle).

  • Labeling: As with solid waste, label the container immediately with a "Hazardous Waste" tag, detailing all chemical components, including solvents and their approximate concentrations.

  • Prohibition of Drain Disposal: Due to its classification as "Toxic to aquatic life with long lasting effects" (H411), under no circumstances should this waste be poured down a laboratory sink.[1][2] This is a critical compliance and environmental protection step.

  • Storage and Disposal: Keep the container sealed and stored in secondary containment. Arrange for professional disposal via your EH&S office.

Protocol 3.3: Decontamination of "Empty" Containers

An "empty" container that once held 4-Amino-5-fluoro-N-methylpicolinamide is not truly empty and must be decontaminated before it can be disposed of as non-hazardous waste or recycled.[3][6]

  • Initial Rinse (Rinsate Collection): Rinse the container three times with a suitable solvent (e.g., methanol, acetone) that can dissolve the compound.

  • Collect Rinsate: Crucially, this first rinsate must be collected and treated as hazardous liquid waste.[3][6] Add it to your designated liquid waste container for this compound.

  • Subsequent Rinses: After the initial solvent rinse, a subsequent triple rinse with water can be performed. This water can typically be disposed of down the drain, but confirm this with your local EH&S guidelines.

  • Final Disposal: Once thoroughly decontaminated, obliterate or remove the original chemical label.[3] The container can now be disposed of in the appropriate glass or plastic recycling bin, or as regular trash, according to institutional policy.

Emergency Procedures and Spill Management

In the event of a spill, the primary goal is to contain the material and prevent its spread.

  • Personal Protection: Ensure you are wearing appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

  • Containment: For a solid spill, carefully sweep or scoop the material into a hazardous waste container. Avoid creating dust. For a liquid spill, use an inert absorbent material (e.g., vermiculite, sand, or a commercial spill kit) to soak up the liquid.

  • Collection: Place all contaminated absorbent material and cleaning supplies into a sealed, properly labeled hazardous waste container.

  • Decontamination: Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous waste.

Trustworthiness and Compliance: Your Ultimate Responsibility

This guide provides a framework based on established safety principles and available chemical data. However, the ultimate responsibility for compliant disposal rests with the waste generator. The protocols described here are a self-validating system when followed correctly, but they are most trustworthy when used in conjunction with two primary resources:

  • The Safety Data Sheet (SDS): Always refer to the SDS provided by the manufacturer of your specific chemical for the most detailed disposal considerations.

  • Your Institutional EH&S Office: Your Environmental Health & Safety department is the final authority on disposal procedures at your location. They are equipped to handle local and federal regulations and provide specific guidance.[6]

By integrating these expert-derived protocols with a commitment to institutional and regulatory standards, you can ensure the safe and responsible management of 4-Amino-5-fluoro-N-methylpicolinamide waste, fostering a culture of safety and environmental stewardship in your laboratory.

References

  • Top 7 Expert Guidelines to Follow for Proper Chemical Waste Disposal. (2021, January 14). HCI Environmental. [Link]

  • Hazardous Waste and Disposal. American Chemical Society. [Link]

  • HAZARDOUS WASTE DISPOSAL PROCEDURES HANDBOOK. Lehigh University, Campus Safety Division. [Link]

  • Hazardous Waste Disposal Guide. (2023, February 27). Northwestern University, Research Safety. [Link]

  • 6 Steps for Proper Hazardous Waste Disposal. EnviroServe. [Link]

  • 4-(4-Amino-3-fluorophenoxy)-N-methylpyridine-2-carboxamide. PubChem, National Center for Biotechnology Information. [Link]

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